2-Amino-8-bromo-9-(b-d-ribofuranosyl)purine

Core Science & Biosynthesis

2-Amino-8-bromo-9-(b-d-ribofuranosyl)purine structure

Technical Monograph: 2-Amino-8-bromo-9-( -D-ribofuranosyl)purine

Core Identity & Synthetic Utility in Nucleoside Chemistry

Executive Summary

2-Amino-8-bromo-9-(

-D-ribofuranosyl)purine (often abbreviated as 8-Br-2-AP or 8-Bromo-2-aminopurine riboside ) is a critical halogenated nucleoside intermediate. It serves two primary functions in modern chemical biology:

• Conformational Probe: The bulky bromine atom at the C8 position sterically forces the glycosidic bond into the syn conformation, making it an invaluable tool for studying enzyme specificities (e.g., polymerases, RNA editing enzymes) that discriminate between syn and anti nucleoside states.

• Synthetic Scaffold: It acts as an electrophilic partner in Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira, Stille), allowing the rapid generation of C8-functionalized fluorescent probes and bioactive TLR (Toll-like Receptor) agonists.

Chemical Architecture & Structural Biology

2.1 The "Syn" Conformational Lock

Unlike natural purines (Adenosine, Guanosine), which predominantly exist in the anti conformation in solution, 8-substituted purines exhibit a strong preference for the syn conformation.

• Mechanism: The Van der Waals radius of the Bromine atom (1.85 Å) creates a severe steric clash with the ribose O4' atom and the H2' proton when in the anti orientation. To relieve this strain, the purine base rotates 180° around the glycosidic bond (

  angle), placing the bulky Br group above the sugar ring (away from the sugar backbone).

Figure 1: Logical flow demonstrating the steric enforcement of the syn-conformation in 8-brominated purines.

2.2 Physicochemical Properties

Property	Characteristic	Context
Fluorescence	Quenched	While 2-aminopurine is highly fluorescent, the heavy atom effect of Bromine facilitates intersystem crossing, significantly quenching fluorescence in the free nucleoside.
Solubility	Moderate (DMSO, DMF)	Lower water solubility than the parent 2-AP riboside due to the lipophilic Br atom.
Stability	Acid-Sensitive	The glycosidic bond is susceptible to acid hydrolysis (depurination), requiring buffered conditions during synthesis.

Synthetic Pathways[1]

The synthesis of 8-Br-2-AP is achieved via Electrophilic Aromatic Substitution (

) on the electron-rich C8 position of the purine ring.

3.1 Protocol: Bromination via N-Bromosuccinimide (NBS)

Rationale: While elemental bromine (

) can be used, NBS provides a controlled source of bromonium ions ( ), preventing over-bromination and reducing oxidative damage to the ribose sugar.

Reagents:

• Starting Material: 2-Aminopurine riboside (2-AP)

• Brominating Agent: N-Bromosuccinimide (NBS)

• Solvent: DMF or Acetate Buffer (pH 4.0)

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 eq (e.g., 1 mmol) of 2-aminopurine riboside in anhydrous DMF (5 mL). Ensure the system is under an inert atmosphere (

  ) if using DMF to prevent moisture-related side reactions.

  • Alternative: For aqueous synthesis, dissolve in 0.5 M Sodium Acetate buffer (pH 4.5).

• Addition: Add 1.1 eq of NBS portion-wise over 10 minutes at room temperature.

  • Observation: The solution may darken slightly.

• Monitoring: Monitor reaction progress via TLC (System: 15% MeOH in DCM) or HPLC. The product will have a higher retention factor (Rf) than the starting material due to increased lipophilicity.

• Quenching: Once conversion is >95% (typically 30–60 mins), quench the reaction by adding a saturated solution of Sodium Bisulfite (

  ) to neutralize excess bromine species.

• Workup:

  • For DMF: Evaporate solvent under reduced pressure.

  • For Aqueous: Neutralize to pH 7.0 with dilute NaOH. A precipitate may form.

• Purification: Recrystallize from water/ethanol or purify via flash column chromatography (C18 Reverse Phase is recommended to separate brominated byproducts).

Figure 2: Reaction pathway for the bromination of 2-aminopurine riboside.

Functionalization: The Suzuki-Miyaura Gateway

The primary utility of 8-Br-2-AP in drug discovery is its role as a scaffold for C8-arylation. This allows the introduction of diverse chemical space (aryl, heteroaryl, alkenyl groups) to modulate biological affinity or restore fluorescence.

General Protocol for C8-Arylation:

• Catalyst:

  with a water-soluble ligand (e.g., TPPTS) or for organic solvents.

• Coupling Partner: Arylboronic acid (

  ).

• Base:

  or .

• Conditions: 80°C–100°C for 2–6 hours.

Note on Fluorescence: While 8-Br-2-AP is quenched, replacing the Bromine with a phenyl or styryl group often restores and redshifts the fluorescence, creating "environment-sensitive" probes for DNA/RNA binding.

References

• Tavale, S. S., & Sobell, H. M. (1970).[1] Crystal and molecular structure of 8-bromoguanosine and 8-bromoadenosine, two purine nucleosides in the syn conformation.[1] Journal of Molecular Biology. Link

• Long, R. A., Robins, R. K., & Townsend, L. B. (1967). Purine nucleosides.[1][2][3][4] XV. The synthesis of 8-amino and 8-substituted aminopurine nucleosides.[2] Journal of Organic Chemistry. Link

• Havelková, M., Hocek, M., et al. (2025). Suzuki-Miyaura Cross-Coupling Reactions of Halopurines. ResearchGate / Relevant Review. Link

• Liu, X., et al. (2025). Revisiting the anti-heavy-atom effect in bromine-substituted derivatives. Materials Chemistry Frontiers. Link

Sources

• 1. Crystal and molecular structure of 8-bromoguanosine and 8-bromoadenosine, two purine nucleosides in the syn conformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Purine nucleosides. XV. The synthesis of 8-aminoand 8-substituted aminopurine nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of 6-substituted purine and 9-beta-d-ribofuranosyl purine analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

2-Amino-8-bromo-9-(b-d-ribofuranosyl)purine mechanism of action

This is an in-depth technical guide on the mechanism of action, chemical properties, and experimental utility of 2-Amino-8-bromo-9-(β-D-ribofuranosyl)purine , a specialized nucleoside analogue.

Mechanism of Action, Structural Utility, and Experimental Protocols

Executive Summary

2-Amino-8-bromo-9-(β-D-ribofuranosyl)purine (also known as 8-Bromo-2-aminopurine riboside or 8-Br-2AP ) is a synthetic purine nucleoside analogue characterized by two critical modifications: the substitution of a bromine atom at the C8 position and the presence of a 2-amino group on the purine ring (lacking the C6-oxo group of guanosine).[]

Its primary utility in drug development and structural biology stems from its ability to force the glycosidic bond into the syn conformation due to steric hindrance by the bulky bromine atom. Additionally, the 2-aminopurine core is intrinsically fluorescent, making this compound a dual-function probe for studying nucleic acid conformational dynamics and protein-nucleic acid interactions. While structurally related to the Toll-like receptor 7 (TLR7) agonist 8-bromoguanosine, 8-Br-2AP is distinct in its lack of the C6-carbonyl, altering its hydrogen-bonding capacity and metabolic profile.

Chemical & Structural Basis

1.1 Chemical Identity

• IUPAC Name: 2-Amino-8-bromo-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purine

• Common Name: 8-Bromo-2-aminopurine riboside

• CAS Number: 3001-47-6[]

• Molecular Formula: C₁₀H₁₂BrN₅O₄

• Key Structural Features:

  • C8-Bromine: A bulky halogen that sterically clashes with the ribose sugar (specifically the O4'), destabilizing the standard anti conformation and locking the nucleoside in the syn conformation.

  • 2-Aminopurine Base: A fluorescent analogue of adenine and guanine. It base-pairs with thymine/uracil (via 2 H-bonds) but can also wobble-pair with cytosine, leading to transition mutations.

1.2 The Syn-Conformation Lock

In natural nucleosides, the base is typically in the anti conformation relative to the sugar, minimizing steric clash. The introduction of a bromine at C8 creates a steric conflict with the ribose ring oxygen, forcing the base to rotate ~180° into the syn position.

• Relevance: This "syn-lock" property makes 8-Br-2AP an invaluable tool for probing the active sites of enzymes (e.g., polymerases, helicases) to determine if they require or tolerate the syn conformation.

Mechanism of Action (MoA)

The mechanism of action for 8-Br-2AP operates on three distinct levels: Conformational Selection , Fluorescence Modulation , and Metabolic Incorporation .

2.1 Conformational Selection & Steric Exclusion

• Mechanism: When 8-Br-2AP is introduced to a biological system (e.g., an RNA polymerase or ribosome), its syn conformation presents a different steric profile than natural nucleosides.

• Outcome:

  • Inhibition: Enzymes strictly requiring anti substrate geometry will reject 8-Br-2AP, acting as a competitive inhibitor or chain terminator if incorporated.

  • Activation/Binding: Enzymes that utilize a syn intermediate (e.g., certain Hoogsteen base-pairing repair enzymes or Z-DNA binding proteins) will selectively bind or process 8-Br-2AP.

2.2 Fluorescence Quenching & Environmental Probing

• Mechanism: The 2-aminopurine core is highly fluorescent (Excitation ~305 nm, Emission ~370 nm). This fluorescence is sensitive to base stacking; it is quenched when stacked within a double helix.

• 8-Br Effect: The syn conformation alters the stacking geometry. If 8-Br-2AP is incorporated into RNA/DNA, its fluorescence intensity and lifetime provide a readout of the local helical structure (e.g., B-DNA vs. Z-DNA transition).

2.3 Metabolic Incorporation & Mutagenesis

• Phosphorylation: Intracellular kinases (adenosine kinase or guanylate kinase) can phosphorylate the 5'-hydroxyl to form the mono-, di-, and triphosphates (8-Br-2APTP).

• Incorporation: 8-Br-2APTP can be utilized by polymerases. Once incorporated:

  • Template Ambiguity: The 2-AP base can pair with U/T (perfect match) or C (wobble).

  • Syn-Coding: The syn conformation exposes the Hoogsteen face of the purine to the template, potentially altering base-pairing specificity (e.g., pairing with G instead of U).

2.4 Potential Immunomodulation (Prodrug Hypothesis)

• While 8-bromoguanosine is a potent TLR7 agonist, 8-Br-2AP lacks the C6-oxo group. However, oxidative enzymes (e.g., xanthine oxidase) could potentially hydroxylate the C6 position in vivo, converting 8-Br-2AP into 8-bromoguanosine, thereby triggering the TLR7 interferon signaling pathway.

Visualization of Mechanism

The following diagram illustrates the dual pathway of 8-Br-2AP: as a direct structural probe and as a substrate for metabolic processing.

Figure 1: Mechanism of Action pathway for 8-Bromo-2-aminopurine riboside, highlighting its metabolic activation and dual utility as a probe and inhibitor.

Experimental Protocols

Protocol A: Fluorescence Quenching Assay for RNA Structure

Objective: To determine if a specific RNA sequence adopts a conformation that unstacks the 8-Br-2AP base (increasing fluorescence) or stacks it (quenching).

• Preparation:

  • Synthesize RNA oligonucleotide containing 8-Br-2AP at the target position using solid-phase phosphoramidite chemistry.

  • Prepare Buffer: 10 mM Sodium Phosphate (pH 7.0), 100 mM NaCl.

• Baseline Measurement:

  • Dissolve free 8-Br-2AP nucleoside in buffer (1 µM).

  • Measure emission spectrum (Ex: 305 nm, Em: 330–450 nm).

• Oligonucleotide Measurement:

  • Dilute RNA-8-Br-2AP to 1 µM in buffer.

  • Heat to 90°C for 2 min and cool slowly to anneal.

  • Measure emission spectrum.

• Data Analysis:

  • Calculate Quenching Factor (

    ).

  • High

    indicates strong stacking (helical). Low indicates unstacked/bulged base or syn-induced destacking.

Protocol B: Enzymatic Incorporation Assay

Objective: To test if a polymerase can accept the syn-conformation nucleotide.

• Reaction Mix:

  • Template: DNA/RNA with a specific base (e.g., T or G) at the insertion site.

  • Primer: 5'-labeled (Cy5 or 32P) primer annealed to template.

  • Substrate: 8-Br-2AP-Triphosphate (100 µM).

  • Enzyme: DNA/RNA Polymerase of interest (e.g., T7 RNAP, Klenow).

• Incubation:

  • Incubate at 37°C for 5, 15, 30, and 60 minutes.

• Analysis:

  • Quench reaction with EDTA/Formamide loading dye.

  • Run on 15% Denaturing PAGE (Polyacrylamide Gel Electrophoresis).

  • Image gel.

• Interpretation:

  • Band Shift (n+1): Indicates successful incorporation (Enzyme tolerates syn or forces 8-Br-2AP into anti despite clash).

  • No Extension: Enzyme strictly requires anti conformation and rejects the bulky 8-Br group.

Comparative Data: 8-Br-2AP vs. Related Analogues

Feature	2-Aminopurine (2-AP)	8-Bromoguanosine (8-Br-Guo)	8-Bromo-2-aminopurine (8-Br-2AP)
Base Structure	2-amino-purine	2-amino-6-oxo-8-bromo-purine	2-amino-8-bromo-purine
Conformation	Anti / Syn (Flexible)	Syn (Locked)	Syn (Locked)
Fluorescence	High (Quenchable)	Non-fluorescent	High (Modified properties)
Primary Use	Folding Probe	TLR7 Agonist / Immunostimulant	Conformational & Fluorescent Probe
H-Bonding	Pairs with T (2 bonds)	Pairs with C (3 bonds)	Pairs with T (2 bonds) or C (Wobble)

References

• LGC Standards. (n.d.). 2-Amino-8-bromo-9-(b-D-ribofuranosyl)purine Product Page. Retrieved from

• BOC Sciences. (n.d.). Nucleoside and Nucleotide Analogues: Mechanisms and Applications. Retrieved from

• Ward, D. C., et al. (1969). "Fluorescence studies of nucleotides and polynucleotides." Journal of Biological Chemistry. (Foundational reference for 2-AP fluorescence).
• Iyer, R. P., et al. (2005). "Modified oligonucleotides—synthesis, properties and applications." Current Opinion in Molecular Therapeutics. (Reference for 8-bromo substitution effects).

• PubChem. (n.d.). Compound Summary: 8-Bromoguanosine. (For structural comparison). Retrieved from

(Note: Specific literature on the riboside 8-Br-2AP is specialized; references provided ground the chemical principles of 2-aminopurine fluorescence and 8-bromo conformational locking.)

Sources

Technical Deep Dive: The Functional Mechanics of 8-Bromo Purine Nucleosides

Executive Summary

The introduction of a bromine atom at the C8 position of purine nucleosides (adenosine, guanosine) is a pivotal modification in chemical biology and medicinal chemistry. This guide details the causal chain initiated by this single atomic substitution: from the steric forcing of the syn-conformation to the resulting resistance against phosphodiesterases (PDEs) and selective activation of protein kinases (PKA/PKG). Furthermore, it outlines the synthetic utility of the 8-bromo moiety as a versatile handle for nucleophilic aromatic substitution (

), enabling the rapid generation of functionalized libraries.

Part 1: The Structural Mechanism (The "Syn" Lock)

The defining feature of 8-bromo-purines is not merely the presence of a halogen, but the profound conformational restriction it imposes on the N-glycosidic bond.

Steric Hindrance and Conformational Equilibrium

In natural nucleosides, the purine base rotates relatively freely around the glycosidic bond (

angle), existing in dynamic equilibrium between syn (base over sugar) and anti (base away from sugar) conformations. The anti conformation is generally preferred for steric reasons in unsubstituted purines.

However, the Van der Waals radius of Bromine (1.85 Å) is significantly larger than that of Hydrogen (1.2 Å). When substituted at C8:

• The Clash: In the anti conformation, the bulky 8-Br atom sterically clashes with the ribose sugar's O4' atom and the H2' proton.

• The Shift: To relieve this torsional strain, the purine ring rotates approximately 180°.

• The Lock: The molecule adopts the syn-conformation , where the 8-Br atom projects away from the sugar ring, minimizing steric repulsion.

This "conformational lock" is the root cause of the molecule's altered biological activity.

Visualization of the Causal Pathway

The following diagram illustrates the mechanistic flow from atomic substitution to biological phenotype.

Figure 1: The structural causality of 8-bromo substitution. The steric bulk of bromine forces the nucleoside into the syn-conformation, which dictates its biological stability and affinity.

Part 2: Biochemical Utility & Causality

Phosphodiesterase (PDE) Resistance

Cyclic nucleotides (cAMP, cGMP) are rapidly degraded by PDEs, limiting their half-life in physiological experiments.[1]

• Mechanism: PDEs generally require the substrate to adopt an anti-like conformation to fit into the catalytic pocket for hydrolysis.

• 8-Br Effect: The 8-Br-induced syn conformation sterically hinders the enzyme's ability to access the phosphate ring, rendering 8-Br-cAMP and 8-Br-cGMP highly resistant to hydrolysis (Miller et al.).[1] This stability transforms them into long-acting "super-agonists" suitable for prolonged cell signaling studies.[1]

Selective Kinase Activation (PKA vs. PKG)[2]

• 8-Br-cAMP: Acts as a potent activator of Protein Kinase A (PKA).[1][2] While PKA regulatory subunits can accommodate the syn conformation, the increased lipophilicity of the bromine atom also enhances cell membrane permeability compared to native cAMP.

• 8-Br-cGMP: Specifically targets Protein Kinase G (PKG) and Cyclic Nucleotide-Gated (CNG) channels.[1] In retinal rod segments, 8-Br-cGMP has been shown to be a potent channel agonist because it resists the rapid hydrolysis that typically terminates the light response.[1]

Part 3: Synthetic Protocols

The synthesis of 8-bromo nucleosides relies on electrophilic aromatic substitution. The electron-rich C8 position of the purine ring is susceptible to attack by bromonium ions (

).

Protocol: Bromination using N-Bromosuccinimide (NBS)

This method is preferred over liquid bromine (

) for its ease of handling and milder conditions.[1]

Reagents:

• Substrate: Adenosine or Guanosine (10 mmol)

• Reagent: N-Bromosuccinimide (NBS) (12 mmol, 1.2 eq)[1]

• Solvent: DMF (Dimethylformamide) or Acetonitrile/Water (for a greener approach)[1]

• Quench: Sodium Bisulfite (

  )[1]

Step-by-Step Methodology:

• Dissolution: Dissolve 10 mmol of the nucleoside in 50 mL of anhydrous DMF under an inert atmosphere (

  ). Note: Guanosine may require gentle heating to dissolve.

• Addition: Cool the solution to 0°C. Add NBS (12 mmol) portion-wise over 15 minutes to prevent exotherms and over-bromination.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor via TLC (System: DCM/MeOH 9:1). The product will appear less polar than the starting material.

• Quenching: Add saturated aqueous

  (10 mL) to neutralize unreacted bromine species. The solution typically turns from orange/yellow to colorless.

• Isolation:

  • Method A (Precipitation): Pour the reaction mixture into 500 mL of ice-cold water. The 8-bromo derivative often precipitates.[1] Filter and wash with cold water.

  • Method B (Extraction): If no precipitate forms, extract with Ethyl Acetate (3x), wash with brine, dry over

    , and concentrate.[1]

• Purification: Recrystallize from water/ethanol or purify via flash column chromatography.

Yield Expectation: 70–85%.

Downstream Utility: Nucleophilic Aromatic Substitution ( )

The 8-bromo group is an excellent leaving group for

reactions, particularly when the purine ring is electron-deficient (e.g., via N7-protonation or metal coordination).[1]

Reaction Scope:

• Nucleophiles: Primary amines, thiols, alkoxides.[1]

• Conditions: Heating with the nucleophile in a polar solvent (EtOH, water) often displaces the bromine, yielding 8-amino, 8-thio, or 8-alkoxy derivatives.[1]

Part 4: Experimental Workflow Visualization

The following diagram details the synthetic logic, moving from the starting nucleoside to the functionalized library via the 8-bromo intermediate.

Figure 2: Synthetic workflow utilizing 8-bromo-purines as a divergence point for library generation.[1]

Part 5: Comparative Data: Native vs. 8-Bromo Nucleotides[2]

Feature	Native cAMP/cGMP	8-Bromo-cAMP/cGMP	Causality
Conformation	Anti / Syn Equilibrium	Predominantly Syn	Steric clash of Br with sugar ring
PDE Stability	Low (Rapid Hydrolysis)	High (Resistant)	Enzyme active site sterically rejects syn form
Lipophilicity	Low (Polar)	Moderate	Halogen addition increases logP (membrane permeability)
PKA Activation	nM	Potent Activator	Syn conformation mimics bound state in PKA R-subunit
CNG Channel	Native Agonist	Super-Agonist	Resistance to hydrolysis keeps channels open longer

References

• Mechanism of PDE Resistance & Channel Activ

  • Zimmerman, A. L., et al. "Interaction of hydrolysis-resistant analogs of cyclic GMP with the phosphodiesterase and light-sensitive channel of retinal rod outer segments."[3] Proceedings of the National Academy of Sciences, 1985.

• PKA Activation and Conform

  • Das, R., et al. "Cyclic AMP Analog Blocks Kinase Activation by Stabilizing Inactive Conformation."[1] Journal of Biological Chemistry, 2007.

• Synthetic Protocols (Bromin

  • Deng, X., et al. "Bromination at C-5 of Pyrimidine and C-8 of Purine Nucleosides with 1,3-Dibromo-5,5-dimethylhydantoin."[1] Nucleosides, Nucleotides and Nucleic Acids, 2012.[1]

• Nucleophilic Arom

  ) Applications

  • Lundt, I., et al. "Catalysis of nucleophilic aromatic substitutions in the 2,6,8-trisubstituted purines."[1] Molecular Diversity, 2004.[1]

Sources

• 1. 8-Bromoadenosine | C10H12BrN5O4 | CID 96544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Interaction of hydrolysis-resistant analogs of cyclic GMP with the phosphodiesterase and light-sensitive channel of retinal rod outer segments - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: 8-Bromoguanosine (CAS 4016-63-1)

Topic: CAS number 4016-63-1 properties Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals.

Dual-Utility Nucleoside: Immunostimulation and RNA Structural Stabilization

Executive Summary

CAS number 4016-63-1 corresponds to 8-Bromoguanosine (8-Br-G), a halogenated derivative of the nucleoside guanosine.[1][2][3] It serves two distinct but critical roles in biomedical research:

• Immunology: It acts as a potent immunostimulant, activating B lymphocytes, Natural Killer (NK) cells, and macrophages, primarily through Toll-like Receptor (TLR) pathways and intracellular signaling cascades.

• Structural Biology: It functions as a conformational probe. The bulky bromine atom at the C8 position sterically hinders the glycosidic bond, forcing the nucleoside to adopt the syn conformation. This property is exploited to reduce conformational heterogeneity in RNA studies (NMR, X-ray crystallography).

This guide provides a comprehensive technical analysis of 8-Bromoguanosine, including physicochemical properties, synthesis protocols, handling procedures, and mechanistic applications.

Chemical Identity & Physicochemical Properties

8-Bromoguanosine is characterized by the substitution of a hydrogen atom with a bromine atom at the C8 position of the purine ring.[4] This modification significantly alters its steric profile and electronic properties compared to native guanosine.

Table 1: Chemical Specifications

Property	Data
Chemical Name	8-Bromoguanosine
Synonyms	8-Br-G; 2-Amino-8-bromo-6-hydroxypurine riboside; NSC 79211
CAS Number	4016-63-1
Molecular Formula	C₁₀H₁₂BrN₅O₅
Molecular Weight	362.14 g/mol
Appearance	White to off-white crystalline solid
Solubility (DMSO)	~20–30 mg/mL (High)
Solubility (Water)	< 0.5 mg/mL (Sparingly soluble; requires heating or pH adjustment)
UV Max ( )	261 nm (in neutral buffer)
pKa	~8.3 (N1-H), ~1.5 (N7-H protonation)
Storage	-20°C, Desiccated, Protected from light

Mechanistic Applications

Structural Biology: The Syn-Conformation Lock

In native guanosine, the glycosidic bond (connecting the ribose C1' to the base N9) freely rotates between syn and anti conformations, with anti generally being favored.

In 8-Bromoguanosine , the large Van der Waals radius of the bromine atom at C8 creates severe steric clash with the ribose oxygen (O4') if the molecule attempts to adopt the anti conformation. Consequently, 8-Bromoguanosine is energetically locked into the syn conformation .

Application: Researchers incorporate 8-Br-G into RNA oligonucleotides to:

• Stabilize Z-RNA structures (which require alternating syn/anti conformations).

• Fix the conformation of G-quadruplexes.

• Reduce spectral overlap in NMR by locking specific residues.

Figure 1: Mechanism of conformational locking. The C8-Bromine substituent forces the nucleoside into the syn-conformation, reducing structural heterogeneity.[4]

Immunology: B-Cell and Macrophage Activation

8-Bromoguanosine is a potent activator of the innate immune system. Unlike native guanosine, which is rapidly metabolized, the C8-bromination confers resistance to Purine Nucleoside Phosphorylase (PNP) , allowing the molecule to persist intracellularly and sustain signaling.

Mechanism of Action:

• TLR7/8 Agonism: 8-Br-G acts as a ligand for Toll-like Receptors 7 and 8 (endosomal), mimicking single-stranded RNA.

• Intracellular Signaling: Activation recruits MyD88, triggering the NF-

  B pathway.

• Outcome: Induction of proliferation in B cells and secretion of pro-inflammatory cytokines (IL-1, IL-6, TNF-

  ) and Interferons (IFN) by macrophages and NK cells.

Experimental Protocols

Synthesis of 8-Bromoguanosine

Note: This protocol involves hazardous halogens. Perform in a fume hood.

Principle: Electrophilic aromatic substitution (bromination) at the electron-rich C8 position of the guanine ring.

Reagents:

• Guanosine (Solid)[1][2][3]

• Bromine (

  ) liquid or Saturated Bromine Water

• Solvent: Water or Acetate Buffer (pH 4.0–5.0)

Step-by-Step Workflow:

• Suspension: Suspend 5.0 g of Guanosine in 100 mL of distilled water.

• Bromination: Add saturated bromine water dropwise to the suspension under constant stirring at room temperature.

  • Endpoint: Continue addition until a faint yellow color persists (indicating excess

    ).

• Reaction: Stir for 1–2 hours. The white guanosine solid will dissolve and reprecipitate as the brominated product.

• Quenching: If necessary, quench excess bromine with a small amount of sodium bisulfite (though often air evaporation is sufficient for small excesses).

• Filtration: Filter the precipitate.

• Purification: Recrystallize from boiling water. 8-Bromoguanosine is significantly more soluble in hot water than cold.

• Drying: Dry in vacuo over

  to yield white needles.

Figure 2: Synthetic workflow for the bromination of guanosine.

Preparation of Stock Solutions for Bioassays

Due to poor water solubility, incorrect solubilization is a common source of experimental error.

Protocol:

• Solvent Choice: Use DMSO (Dimethyl sulfoxide) for the primary stock.

  • Target Concentration: 10–20 mg/mL (approx. 25–50 mM).

• Dissolution: Weigh powder and add DMSO. Vortex vigorously. If necessary, warm to 37°C for 5 minutes.

• Aqueous Dilution:

  • Dilute the DMSO stock into the culture medium (PBS or RPMI) immediately before use.

  • Ratio: Ensure final DMSO concentration is < 0.5% to avoid cytotoxicity.

  • Note: 8-Bromoguanosine may precipitate in cold aqueous buffers at concentrations > 0.5 mg/mL. Keep solutions at RT or 37°C.

Safety and Stability

• Hazard Classification: Irritant (Skin/Eye).

• Light Sensitivity: Brominated nucleosides can be photosensitive. Store solid and solutions in amber vials or wrapped in foil.

• Stability:

  • Solid: Stable for >2 years at -20°C.[5][6]

  • Solution (DMSO): Stable for 3–6 months at -20°C. Avoid repeated freeze-thaw cycles.

  • Solution (Aqueous): Prepare fresh. Hydrolysis of the glycosidic bond can occur over time in acidic conditions.

References

• Goodman, M. G., & Weigle, W. O. (1984).[3] Intracellular lymphocyte activation and carrier-mediated transport of C8-substituted guanine ribonucleosides.[3] Proceedings of the National Academy of Sciences, 81(3), 862–866.[3] Retrieved from [Link]

• Yajima, R., et al. (2007).[3] A conformationally restricted guanosine analog reveals the catalytic relevance of three structures of an RNA enzyme. Chemistry & Biology, 14(1), 23–30.[3] Retrieved from [Link]

Sources

• 1. 8-Bromoguanosine | CAS 4016-63-1 | Cayman Chemical | Biomol.com [biomol.com]
• 2. 8-Bromoguanosine | 4016-63-1 [chemicalbook.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Restricting the conformational heterogeneity of RNA by specific incorporation of 8-bromoguanosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

An In-depth Technical Guide to the Solubility of 8-Bromoguanosine in DMSO and DMF

Foreword

In the landscape of drug discovery and molecular biology, understanding the fundamental physicochemical properties of a compound is paramount. 8-Bromoguanosine, a brominated purine nucleoside, serves as a critical tool in various research areas, including immunology and the study of RNA conformational dynamics.[1][2] Its utility, however, is fundamentally dependent on its behavior in solution. This guide provides a detailed examination of the solubility of 8-Bromoguanosine in two of the most ubiquitous polar aprotic solvents in the laboratory: Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF).

This document moves beyond a simple recitation of data. It is designed to provide researchers, scientists, and drug development professionals with a deep, mechanistic understanding of the solute-solvent interactions at play, a robust, field-tested protocol for solubility determination, and practical insights to ensure the integrity and reproducibility of their experimental work.

Quantitative Solubility: A Comparative Overview

The solubility of 8-Bromoguanosine is a critical parameter for the preparation of stock solutions for in vitro assays and other experimental applications. The quantitative values in common laboratory solvents dictate the achievable concentration range for screening and analysis. Data from prominent chemical suppliers provide the following solubility benchmarks:

Compound	Solvent	Reported Solubility	Conditions & Notes	Source
8-Bromoguanosine	DMSO	20 mg/mL	Standard conditions not specified.	Cayman Chemical[1]
100 mg/mL	Requires sonication and heating to 60°C.	MedChemExpress[2]
DMF	30 mg/mL	Standard conditions not specified.	Cayman Chemical[1]

Key Insight: The significant increase in DMSO solubility with thermal and mechanical energy input (heating and sonication) highlights the difference between thermodynamic and kinetic solubility.[2] While a 100 mg/mL stock can be prepared, it represents a supersaturated state that may be prone to precipitation upon cooling or long-term storage. For routine assays requiring stability, preparing stocks closer to the 20 mg/mL value is advisable.

The Chemistry of Dissolution: A Mechanistic Exploration

To understand why 8-Bromoguanosine dissolves readily in DMSO and DMF, we must examine the molecular interplay between the solute and the solvents.

The Solute: 8-Bromoguanosine

8-Bromoguanosine (C₁₀H₁₂BrN₅O₅, Molar Mass: 362.14 g/mol ) is a multifaceted molecule.[3][4] Its structure comprises:

• A purine core (guanine), which is a polar, aromatic heterocycle.

• A ribose sugar , which is rich in hydroxyl (-OH) groups.

• An amino group (-NH₂) and an amide group within the purine ring.

• A bromine atom at the C8 position, which notably influences the glycosidic bond conformation, favoring the syn arrangement.[1]

Collectively, these features create numerous sites for hydrogen bonding (both as donors and acceptors) and strong dipole moments, making it a polar solid. For dissolution to occur, the solvent must effectively overcome the intermolecular hydrogen bonds and π-stacking interactions that hold the 8-Bromoguanosine molecules together in the crystal lattice.

The Solvents: DMSO and DMF

Both DMSO and DMF are classified as polar aprotic solvents .[5] This means they have a high dielectric constant and a significant molecular dipole but lack acidic protons.

• Dimethyl Sulfoxide (DMSO): The sulfur-oxygen double bond (S=O) is highly polarized, making the oxygen atom an exceptionally strong hydrogen bond acceptor. This allows DMSO to efficiently solvate the hydrogen bond donors (the -OH and -NH groups) on the 8-Bromoguanosine molecule.

• N,N-Dimethylformamide (DMF): Similarly, the carbonyl group (C=O) in DMF is polarized and acts as a potent hydrogen bond acceptor, interacting favorably with 8-Bromoguanosine.

The diagram below illustrates the key intermolecular forces responsible for the dissolution of 8-Bromoguanosine.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 8-Bromoguanosine | 4016-63-1 [chemicalbook.com]
• 4. 8-Bromoguanosine | C10H12BrN5O5 | CID 135465599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide on the Preferential syn Conformation of 8-Bromoguanosine

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the structural and functional implications of the preferential syn conformation of 8-Bromoguanosine.

Introduction: The Conformational Plasticity of Nucleosides

Nucleosides, the fundamental building blocks of nucleic acids, exhibit conformational flexibility around the N-glycosidic bond that links the nucleobase to the sugar moiety. This rotation gives rise to two primary conformations: anti and syn. In the common B-form of DNA, purine nucleosides predominantly adopt the anti conformation, where the bulk of the base is positioned away from the sugar. However, certain modifications and sequence contexts can favor the syn conformation, where the base is rotated over the sugar ring. 8-Bromoguanosine is a classic example of a modified nucleoside that strongly prefers the syn conformation, a property that underpins its diverse biological activities and applications.

The Structural Basis for the syn Conformation Preference

The introduction of a bulky bromine atom at the C8 position of the guanine base is the primary driver for the shift towards the syn conformation.[1][2] This preference is a direct consequence of steric hindrance.[3][4][5] In the anti conformation, the large bromine atom would clash with the sugar-phosphate backbone, creating an energetically unfavorable state. To alleviate this steric strain, the N-glycosidic bond rotates, placing the bromine atom away from the sugar and forcing the nucleoside into the syn conformation.[6] This conformational lock has been confirmed through various structural studies, including X-ray crystallography.[7]

Sources

• 1. Non-Canonical Helical Structure of Nucleic Acids Containing Base-Modified Nucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Steric effects - Wikipedia [en.wikipedia.org]
• 4. Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps [chemistrysteps.com]
• 6. One-electron attachment reaction of B- and Z-DNA modified by 8-bromo-2'-deoxyguanosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Crystal and molecular structure of 8-bromoguanosine and 8-bromoadenosine, two purine nucleosides in the syn conformation - PubMed [pubmed.ncbi.nlm.nih.gov]

Whitepaper: The Biological Significance of Purine Derivatives: From Cellular Energetics to Therapeutic Frontiers

Abstract

Purine derivatives, heterocyclic aromatic compounds fundamental to all life, represent a cornerstone of cellular biology and a fertile ground for therapeutic innovation. Their significance extends far beyond their canonical role as the building blocks of nucleic acids. This technical guide provides an in-depth exploration of the multifaceted biological roles of purine derivatives, designed for researchers, scientists, and drug development professionals. We will traverse their core functions in energy metabolism, intracellular and extracellular signaling, and the intricate pathways governing their synthesis and degradation. Furthermore, this guide will illuminate how dysregulation of these pathways precipitates a range of pathologies, including metabolic disorders, immunodeficiencies, and cancer. By synthesizing foundational principles with field-proven insights, we will examine the mechanistic basis for targeting purine pathways in modern drug discovery, offering a comprehensive view of their journey from essential biomolecules to high-value therapeutic targets.

The Foundational Roles of Purine Derivatives in Cellular Function

Purines, composed of a pyrimidine ring fused to an imidazole ring, are indispensable to life.[1] Their derivatives, primarily adenine and guanine, form the basis of nucleotides, the monomeric units of the genetic code in DNA and RNA.[2][3] However, their biological significance is far more extensive, encompassing cellular energy transfer, signal transduction, and coenzyme structure.[4][5]

The Currency of Life: Energy and Metabolism

Adenosine triphosphate (ATP) and guanosine triphosphate (GTP) are the principal energy carriers in all known organisms. The high-energy phosphoanhydride bonds within these molecules are hydrolyzed to drive countless endergonic biochemical reactions.

• ATP (Adenosine Triphosphate): Beyond its role in energy transfer, ATP is a critical component of major coenzymes like NAD (Nicotinamide Adenine Dinucleotide) and FAD (Flavin Adenine Dinucleotide), which are essential for cellular respiration.[6] It also functions as an allosteric regulator for many metabolic enzymes, modulating pathway flux in response to the cell's energy state.[7]

• GTP (Guanosine Triphosphate): GTP serves a specialized role in protein synthesis (translation) and is the primary energy source for G-protein coupled receptor (GPCR) signaling cascades, which are fundamental to cellular communication.[4]

The Blueprint of Heredity: Nucleic Acid Synthesis

The most recognized function of purines is their role as nitrogenous bases in deoxyribonucleic acid (DNA) and ribonucleic acid (RNA).[8] Adenine (A) forms a base pair with thymine (T) in DNA (or uracil (U) in RNA), while guanine (G) pairs with cytosine (C). This specific pairing is the chemical basis for the stable storage and faithful replication of genetic information.

Purine Derivative	Core Function(s)	Biological Significance
Adenosine Triphosphate (ATP)	Primary energy currency; component of coenzymes (NAD, FAD); signaling molecule	Drives metabolic reactions, cellular respiration, and signal transduction.[4][5]
Guanosine Triphosphate (GTP)	Energy source for protein synthesis and G-protein signaling	Essential for translation and a vast array of cellular communication pathways.[4]
Adenine & Guanine	Core components of DNA and RNA	Form the basis of the genetic code, enabling heredity and gene expression.[2][3]
Cyclic AMP (cAMP)	Intracellular second messenger	Regulates protein kinases (e.g., PKA) to control metabolism, gene transcription, and cellular function.[9][10]
Cyclic GMP (cGMP)	Intracellular second messenger	Mediates signaling from nitric oxide and natriuretic peptides, often with opposing effects to cAMP.[9][11]
Adenosine	Neuromodulator; signaling molecule	Regulates neuronal activity, blood flow, and inflammation via P1 receptors.[12][13]
Uric Acid	Final product of purine catabolism in humans	Can act as an antioxidant; high levels lead to gout and metabolic disease.[14][15]

Purinergic Signaling: A Communications Network

Initially recognized for their intracellular roles, purine derivatives are now established as critical extracellular and intracellular signaling molecules.[16] This "purinergic signaling" network modulates a vast array of physiological processes, from neurotransmission to immune responses.[17]

Extracellular Signaling: Purinergic Receptors

ATP and its breakdown product, adenosine, act as ligands for specific cell-surface receptors, mediating cell-to-cell communication.[18] These receptors are broadly classified into two families: P1 and P2.

• P1 Receptors: These are G-protein coupled receptors that are preferentially activated by adenosine.[19] They are further divided into four subtypes (A1, A2A, A2B, and A3), which are involved in processes like sleep regulation, inflammation, and vasodilation.[13][20] In the central nervous system, adenosine acts as an inhibitory neuromodulator, primarily by activating A1 receptors to reduce the release of excitatory neurotransmitters.[12][21]

• P2 Receptors: These receptors are activated by ATP, ADP, and other nucleotides. They are subdivided into two classes:

  • P2X Receptors: Ligand-gated ion channels (seven subtypes, P2X1-7) that, upon ATP binding, open to allow the influx of ions like Ca²⁺ and Na⁺, leading to rapid cellular responses such as muscle contraction and neurotransmission.[19][22]

  • P2Y Receptors: G-protein coupled receptors (eight subtypes) that trigger intracellular second messenger cascades to modulate longer-term cellular functions.[19][23]

Receptor Family	Subtypes	Primary Ligand(s)	Signal Transduction Mechanism	Key Physiological Roles
P1	A1, A2A, A2B, A3	Adenosine	G-protein coupled	Neurotransmission, inflammation, cardiac function, vasodilation.[20][24]
P2X	P2X1-7	ATP	Ligand-gated ion channel	Fast synaptic transmission, pain sensation, inflammation, muscle contraction.[22][23]
P2Y	P2Y1, 2, 4, 6, 11-14	ATP, ADP, UTP, UDP	G-protein coupled	Platelet aggregation, vascular tone regulation, immune response.[16][24]

Intracellular Signaling: Cyclic Nucleotides

Cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP) are essential intracellular second messengers.[10] They are synthesized from ATP and GTP by adenylyl and guanylyl cyclases, respectively, in response to extracellular signals (first messengers).[9] These molecules amplify the initial signal by activating downstream effectors, primarily protein kinases.

• cAMP Signaling Pathway: cAMP typically activates Protein Kinase A (PKA). The activated PKA then phosphorylates a multitude of target proteins, altering their activity and leading to changes in metabolism, gene transcription, and cell growth.[9] The action of cAMP is terminated by phosphodiesterases (PDEs), which hydrolyze it to AMP.[9]

• cGMP Signaling Pathway: cGMP signaling often exerts opposing physiological effects to cAMP.[11] It is a key mediator for nitric oxide (NO) signaling and activates Protein Kinase G (PKG), which plays a crucial role in smooth muscle relaxation (vasodilation) and other cellular processes.[25]

Figure 1: Simplified overview of the cAMP second messenger pathway.

Purine Metabolism: De Novo, Salvage, and Catabolism

Cells maintain a balanced pool of purine nucleotides through a combination of de novo synthesis (building from simple precursors) and salvage pathways (recycling existing bases).[26][27] The interplay between these pathways is critical for cellular homeostasis, and its disruption is central to several diseases.

De Novo Synthesis

The de novo pathway is an energy-intensive, multi-step process that constructs the purine ring on a ribose-5-phosphate scaffold.[28] The resulting molecule, inosine monophosphate (IMP), is the precursor from which both AMP and GMP are synthesized. This pathway is highly regulated to prevent the wasteful expenditure of energy and resources.

The Salvage Pathway: An Economic Approach

The salvage pathway is a far more energy-efficient method for generating nucleotides.[7][29] It recycles purine bases (adenine, guanine, hypoxanthine) that are released during the degradation of DNA and RNA.[30] Key enzymes in this pathway include:

• Hypoxanthine-guanine phosphoribosyltransferase (HGPRT): Converts hypoxanthine and guanine back into IMP and GMP, respectively.

• Adenine phosphoribosyltransferase (APRT): Converts adenine into AMP.

This pathway is particularly vital in tissues with limited or absent de novo synthesis capacity, such as the brain and bone marrow.[7] Its importance is underscored by the severe neurological and immunological consequences of its deficiency.[31]

Figure 2: Comparison of De Novo and Salvage pathways for purine synthesis.

Purine Catabolism and Uric Acid Formation

Purines that are not salvaged are degraded. In humans, the final product of this catabolic pathway is uric acid.[15] A pivotal enzyme in this process is Xanthine Oxidase (XO) , which catalyzes the oxidation of hypoxanthine to xanthine and then xanthine to uric acid.[14][32] While uric acid has antioxidant properties, its overproduction or insufficient excretion leads to hyperuricemia, a precursor to several pathologies.[14]

Pathophysiological Dimensions of Purine Derivatives

Imbalances in purine metabolism, whether from genetic defects or environmental factors, can lead to severe diseases affecting multiple organ systems.[28][31]

Hyperuricemia and Gout

Gout is a painful inflammatory arthritis caused by the deposition of monosodium urate crystals in joints and tissues.[15] This occurs when uric acid levels in the blood become supersaturated (hyperuricemia), a condition resulting from either overproduction or underexcretion of uric acid.[15] The overproduction is often linked to high dietary purine intake or accelerated purine breakdown, while underexcretion is typically due to renal impairment.

Inherited Immunodeficiency Disorders

Deficiencies in key enzymes of purine metabolism can have catastrophic effects on the immune system, particularly on lymphocytes, which have a high rate of proliferation.

• Adenosine Deaminase (ADA) Deficiency: Lack of ADA leads to the accumulation of adenosine and deoxyadenosine, which are toxic to lymphocytes, causing Severe Combined Immunodeficiency (SCID).

• Purine Nucleoside Phosphorylase (PNP) Deficiency: PNP deficiency results in the accumulation of guanosine and deoxyguanosine.[33] This is paradoxically associated with both a profound T-cell immunodeficiency and an increased risk of autoimmunity.[34][35] The buildup of (deoxy)guanosine can trigger aberrant signaling through Toll-like receptor 7 (TLR7), promoting autoimmune responses.[33][36]

Neurological and Developmental Disorders

The brain's high energy demand and reliance on the purine salvage pathway make it particularly vulnerable to metabolic defects.

• Lesch-Nyhan Syndrome: This severe X-linked recessive disorder is caused by a deficiency of the salvage enzyme HGPRT.[31] The resulting overproduction of uric acid is accompanied by devastating neurological symptoms, including intellectual disability, spasticity, and a characteristic self-injurious behavior.[27][31]

Role in Cancer and Proliferation

Cancer cells exhibit altered metabolism to support their rapid growth and proliferation. This includes an increased demand for nucleotides for DNA and RNA synthesis.[26] Consequently, many tumors show an upregulation of the de novo purine synthesis pathway, making the enzymes in this pathway attractive targets for chemotherapy.[2][26]

Therapeutic Targeting of Purine Pathways

The central role of purine derivatives in physiology and pathology has made their metabolic and signaling pathways a major focus for drug development.[37] This has yielded a diverse array of therapeutic agents for various diseases.[38]

Xanthine Oxidase Inhibitors

For decades, the primary strategy for managing gout has been to lower uric acid production by inhibiting xanthine oxidase.[32]

• Allopurinol: A purine analog that acts as a substrate for XO. It is metabolized to oxypurinol, which then tightly binds to and inhibits the enzyme's active site.[39][40]

• Febuxostat: A newer, non-purine selective inhibitor of XO. It offers an alternative for patients who cannot tolerate allopurinol.[32]

Purine Analogs as Antimetabolites

Purine analogs are structurally similar to natural purines and can interfere with nucleic acid synthesis. By being mistakenly incorporated into DNA or RNA, or by inhibiting critical enzymes, they disrupt cellular replication. This mechanism is particularly effective against rapidly dividing cells, such as cancer cells or viruses.[2][3][41]

Drug/Class	Mechanism of Action	Primary Therapeutic Area
Allopurinol	Xanthine Oxidase Inhibitor	Gout, Hyperuricemia[40]
Febuxostat	Xanthine Oxidase Inhibitor	Gout, Hyperuricemia[32]
Mercaptopurine	Purine Analog Antimetabolite	Acute Lymphoblastic Leukemia
Azathioprine	Purine Analog (prodrug of mercaptopurine)	Immunosuppression (transplant, autoimmune disease)
Acyclovir	Guanosine Analog Antiviral	Herpes Simplex Virus (HSV) Infections
Cladribine	Adenosine Deaminase-Resistant Analog	Hairy Cell Leukemia, Multiple Sclerosis

Modulators of Purinergic Signaling

The discovery of purinergic receptors has opened new avenues for therapeutic intervention in neurology, immunology, and cardiovascular disease.

• A2A Receptor Antagonists: Currently being investigated for Parkinson's disease, as blocking these facilitatory receptors can help rebalance motor control circuits.[42]

• P2Y12 Receptor Antagonists (e.g., Clopidogrel): These are critical antiplatelet agents used to prevent thrombosis in patients with cardiovascular disease.[16]

Key Experimental Methodologies

Validating the role of purine derivatives in research and clinical settings requires robust and precise analytical methods. As a Senior Application Scientist, I emphasize the importance of self-validating protocols where internal controls and clear benchmarks ensure data integrity.

Protocol: Spectrophotometric Assay for Xanthine Oxidase Activity

This protocol provides a reliable method to measure XO activity by monitoring the production of uric acid, which absorbs light at 295 nm.

Principle: Xanthine oxidase catalyzes the oxidation of xanthine to uric acid. The rate of increase in absorbance at 295 nm is directly proportional to the enzyme's activity.

Materials:

• Phosphate buffer (50 mM, pH 7.5)

• Xanthine solution (150 µM in buffer)

• Sample containing Xanthine Oxidase (e.g., tissue homogenate, purified enzyme)

• UV-Vis Spectrophotometer

• 96-well UV-transparent microplate

Procedure:

• Reaction Setup: In each well of the microplate, add 180 µL of the phosphate buffer.

• Sample Addition: Add 10 µL of the enzyme sample to each well. Include a "blank" well with 10 µL of buffer instead of the sample to correct for non-enzymatic substrate oxidation.

• Pre-incubation: Incubate the plate at 25°C for 5 minutes to allow the temperature to equilibrate.

• Initiate Reaction: Add 10 µL of the 150 µM xanthine solution to each well to start the reaction.

• Kinetic Measurement: Immediately place the plate in the spectrophotometer and begin reading the absorbance at 295 nm every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Calculate the rate of change in absorbance per minute (ΔAbs/min) from the linear portion of the kinetic curve.

  • Use the Beer-Lambert law (A = εcl) to calculate enzyme activity. The molar extinction coefficient (ε) for uric acid at 295 nm and pH 7.5 is 12,600 M⁻¹cm⁻¹.

  • One unit of XO activity is defined as the amount of enzyme that catalyzes the formation of 1 µmol of uric acid per minute.

Causality and Validation: The choice of pH 7.5 mimics physiological conditions. The kinetic read is crucial; an initial linear rate confirms that the substrate is not limiting and the enzyme is stable, validating the measurement. The blank control is essential to subtract any background signal, ensuring the measured activity is solely due to the enzyme.

Protocol: Quantification of Purine Nucleotides by HPLC-MS

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is the gold standard for accurately quantifying multiple purine derivatives simultaneously from complex biological samples.

Principle: Cell extracts are separated using reverse-phase HPLC, and the eluting compounds are ionized and detected by a mass spectrometer based on their unique mass-to-charge ratio (m/z).

Materials:

• Cell or tissue samples

• Cold methanol/water (80:20) for extraction

• Centrifuge (refrigerated)

• HPLC system with a C18 reverse-phase column

• Triple quadrupole mass spectrometer

• Stable isotope-labeled internal standards (e.g., ¹³C₅-ATP, ¹⁵N₅-Adenosine)

Procedure:

• Sample Extraction:

  • Rapidly quench metabolic activity by flash-freezing the sample in liquid nitrogen.

  • Add cold 80% methanol and homogenize. The cold solvent precipitates proteins while extracting small polar metabolites.

  • Incubate at -20°C for 30 minutes to ensure complete protein precipitation.

  • Centrifuge at high speed (e.g., 14,000 x g) at 4°C for 10 minutes.

  • Collect the supernatant containing the metabolites.

• Internal Standard Spiking: Add a known concentration of stable isotope-labeled internal standards to the extract. This is a critical self-validating step, as these standards co-elute with their unlabeled counterparts and correct for variations in sample preparation and instrument response.

• HPLC Separation:

  • Inject the sample onto the C18 column.

  • Run a gradient elution, typically starting with a high aqueous mobile phase and ramping to a high organic mobile phase, to separate the polar purine nucleotides.

• MS Detection:

  • Use an electrospray ionization (ESI) source, typically in positive ion mode for purines.

  • Operate the mass spectrometer in Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) mode. This involves programming the instrument to detect specific precursor-to-product ion transitions for each target purine and its internal standard, providing exceptional specificity and sensitivity.

• Data Analysis:

  • Generate a standard curve for each purine using known concentrations.

  • Quantify the endogenous purines by calculating the peak area ratio of the analyte to its corresponding stable isotope-labeled internal standard and comparing this ratio to the standard curve.

Causality and Validation: The rapid quenching and cold extraction are vital to prevent enzymatic degradation of purines post-harvest. The use of stable isotope-labeled internal standards is the most authoritative method for absolute quantification, correcting for matrix effects and ensuring the trustworthiness of the final concentration values.

Conclusion and Future Perspectives

The biological significance of purine derivatives is profound and continues to expand. From their foundational roles in genetics and energetics to their nuanced control of complex signaling networks, purines are integral to cellular life. The study of their metabolism and signaling has not only unraveled the basis of numerous diseases but has also paved the way for highly successful therapeutic strategies.

Looking ahead, the field is poised for further breakthroughs. The development of more selective modulators for purinergic receptor subtypes holds promise for treating neurological and inflammatory diseases with greater precision and fewer side effects. Furthermore, a deeper understanding of how cancer cells reprogram their purine metabolism is revealing new vulnerabilities that can be exploited for next-generation anticancer therapies. As analytical technologies become more sensitive, we will undoubtedly uncover even more intricate roles for these ancient and essential molecules, solidifying their importance in both fundamental research and clinical medicine.

References

• Recent Developments and Future Perspectives of Purine Derivatives as a Promising Scaffold in Drug Discovery. (2024). PubMed. [Link]

• Purine metabolism. (n.d.). Wikipedia. [Link]

• Cunha, R. A. (2001). Adenosine as a neuromodulator and as a homeostatic regulator in the nervous system: different roles, different sources and different receptors. PubMed. [Link]

• Purinergic signalling. (n.d.). Wikipedia. [Link]

• Purinergic receptor. (n.d.). Wikipedia. [Link]

• Kohn, L. A., et al. (2022). Purine nucleoside phosphorylase enables dual metabolic checkpoints that prevent T cell immunodeficiency and TLR7-associated autoimmunity. PMC. [Link]

• Purine Synthesis. (2022). Microbe Notes. [Link]

• Sato, T., et al. (2020). New insights into purine metabolism in metabolic diseases: role of xanthine oxidoreductase activity. American Journal of Physiology-Endocrinology and Metabolism. [Link]

• What are Xanthine oxidase inhibitors and how do they work? (2024). News-Medical.net. [Link]

• Wang, H., et al. (2021). The cyclic AMP signaling pathway: Exploring targets for successful drug discovery (Review). Molecular Medicine Reports. [Link]

• Stojilkovic, S. S. (2016). Purinergic Signaling Pathways in Endocrine System. PMC. [Link]

• Purine derivatives as potent anticancer agents: a comprehensive review. (2025). Taylor & Francis Online. [Link]

• Purine and pyrimidine metabolism disorders. (n.d.). Mayo Clinic Laboratories. [Link]

• Biological activities of purine analogues: a review. (2018). ResearchGate. [Link]

• Edwards, N. L. (n.d.). Disorders of Purine and Pyrimidine Metabolism. AccessMedicine. [Link]

• Fels, J., & Loya, A. M. (2019). Xanthine Oxidase Inhibitor Treatment of Hyperuricemia. Musculoskeletal Key. [Link]

• What is the importance of a salvage pathway for purine synthesis? (2017). Quora. [Link]

• What is the mechanism of action (MOA) of Allopurinol (xanthine oxidase inhibitor)? (2025). Medicalist. [Link]

• Tran, T. Q., et al. (2024). Tumors Rely on Both De Novo and Salvage Pathways of Purine Synthesis. AACR Journals. [Link]

• Ceruti, S., et al. (2015). Purinergic signaling: a common pathway for neural and mesenchymal stem cell maintenance and differentiation. Frontiers in Cellular Neuroscience. [Link]

• Snyder, S. H. (1985). Adenosine as a Neuromodulator. Annual Review of Neuroscience. [Link]

• Purine nucleoside phosphorylase enables dual metabolic checkpoints that prevent T cell immunodeficiency and TLR7-dependent autoimmunity. (2022). ResearchGate. [Link]

• Kohn, L. A., et al. (2022). Purine nucleoside phosphorylase enables dual metabolic checkpoints that prevent T cell immunodeficiency and TLR7-associated autoimmunity. PubMed. [Link]

• superpathway of purine nucleotide salvage. (n.d.). PubChem. [Link]

• Adenosine as a neuromodulator and as a homeostatic regulator in the nervous system: Different roles, different sources and different receptors. (2001). ResearchGate. [Link]

• Difference between cAMP and cGMP. (2022). BYJU'S. [Link]

• Salvage Pathways of Purine Nucleotide Biosynthesis. (2019). ResearchGate. [Link]

• Cunha, R. A., & Schwarzschild, M. A. (2008). Adenosine as a neuromodulator in neurological diseases. PubMed. [Link]

• Determining how nucleoside metabolism regulates contrasting immune functions in the rare disease PNP deficiency. (2022). UCLA Jonsson Comprehensive Cancer Center. [Link]

• Al-Ostoot, F. H., et al. (2024). Purine derivatives as potent anticancer agents: a comprehensive review. PubMed. [Link]

• Recent Developments and Future Perspectives of Purine Derivatives as a Promising Scaffold in Drug Discovery. (2024). ResearchGate. [Link]

• Cekic, C., & Linden, J. (2016). Purine Release, Metabolism, and Signaling in the Inflammatory Response. Annual Review of Immunology. [Link]

• Overview of Purine and Pyrimidine Metabolism Disorders. (n.d.). MSD Manual Professional Edition. [Link]

• secondary messenger pptx. (2021). SlideShare. [Link]

• Hashmi, M. A., et al. (2025). From molecule to medicine: introducing emerging strategies to synthesize potent anticancer purine scaffolds. RSC Publishing. [Link]

• Purinergic receptors – Knowledge and References. (n.d.). Taylor & Francis Online. [Link]

• Grunebaum, E., et al. (2020). Partial Purine Nucleoside Phosphorylase Deficiency Helps Determine Minimal Activity Required for Immune and Neurological Development. Frontiers in Immunology. [Link]

• Puggioni, P., et al. (2021). Metabolic Aspects of Adenosine Functions in the Brain. Frontiers in Pharmacology. [Link]

• Reichenbach, A., et al. (2023). Purinergic signaling via P2X receptors and mechanisms of unregulated ATP release in the outer retina and age-related macular degeneration. Frontiers in Neuroscience. [Link]

• Chen, Y., et al. (2022). Purinergic Receptors in Dendritic Cells. PMC. [Link]

• Ni, C., et al. (2022). Action mechanisms of two key xanthine oxidase inhibitors in tea polyphenols and their combined effect with allopurinol. Journal of the Science of Food and Agriculture. [Link]

• Mongillo, M., et al. (2007). cAMP and cGMP Signaling Cross-Talk. Circulation Research. [Link]

• Fathima, S., et al. (2021). Allopurinol and oxypurinol differ in their strength and mechanisms of inhibition of xanthine oxidoreductase. PMC. [Link]

• Purinergic Receptors of the Central Nervous System: Biology, PET Ligands, and Their Applications. (2020). SAGE Journals. [Link]

• Purinergic Receptors. (n.d.). Basic Neurochemistry - NCBI Bookshelf. [Link]

• The Role of Purine Metabolism and Uric Acid in Postnatal Neurologic Development. (2025). MDPI. [Link]

• Purine Metabolism. (n.d.). Rutgers University. [Link]

• Purine. (n.d.). Wikipedia. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Purine derivatives as potent anticancer agents: a comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Overview of Purine and Pyrimidine Metabolism Disorders - Pediatrics - MSD Manual Professional Edition [msdmanuals.com]
• 5. Purine - Wikipedia [en.wikipedia.org]
• 6. njms.rutgers.edu [njms.rutgers.edu]
• 7. microbenotes.com [microbenotes.com]
• 8. mdpi.com [mdpi.com]
• 9. The cyclic AMP signaling pathway: Exploring targets for successful drug discovery (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. byjus.com [byjus.com]
• 11. ahajournals.org [ahajournals.org]
• 12. Adenosine as a neuromodulator and as a homeostatic regulator in the nervous system: different roles, different sources and different receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. journals.physiology.org [journals.physiology.org]
• 15. accessmedicine.mhmedical.com [accessmedicine.mhmedical.com]
• 16. Purinergic signalling - Wikipedia [en.wikipedia.org]
• 17. Frontiers | Purinergic signaling: a common pathway for neural and mesenchymal stem cell maintenance and differentiation [frontiersin.org]
• 18. Purinergic Signaling Pathways in Endocrine System - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Purinergic receptor - Wikipedia [en.wikipedia.org]
• 20. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 21. annualreviews.org [annualreviews.org]
• 22. Frontiers | Purinergic signaling via P2X receptors and mechanisms of unregulated ATP release in the outer retina and age-related macular degeneration [frontiersin.org]
• 23. Purinergic Receptors in Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Purinergic Receptors - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 25. secondary messenger pptx | PPTX [slideshare.net]
• 26. aacrjournals.org [aacrjournals.org]
• 27. superpathway of purine nucleotide salvage | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 28. Purine metabolism - Wikipedia [en.wikipedia.org]
• 29. quora.com [quora.com]
• 30. researchgate.net [researchgate.net]
• 31. Purine and pyrimidine metabolism disorders - Insights [news.mayocliniclabs.com]
• 32. What are Xanthine oxidase inhibitors and how do they work? [synapse.patsnap.com]
• 33. Purine nucleoside phosphorylase enables dual metabolic checkpoints that prevent T cell immunodeficiency and TLR7-associated autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 34. researchgate.net [researchgate.net]
• 35. Purine nucleoside phosphorylase enables dual metabolic checkpoints that prevent T cell immunodeficiency and TLR7-associated autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 36. Determining how nucleoside metabolism regulates contrasting immune functions in the rare disease PNP deficiency [stemcell.ucla.edu]
• 37. Recent Developments and Future Perspectives of Purine Derivatives as a Promising Scaffold in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 38. researchgate.net [researchgate.net]
• 39. Xanthine Oxidase Inhibitor Treatment of Hyperuricemia | Musculoskeletal Key [musculoskeletalkey.com]
• 40. droracle.ai [droracle.ai]
• 41. From molecule to medicine: introducing emerging strategies to synthesize potent anticancer purine scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D5RA02893K [pubs.rsc.org]
• 42. Adenosine as a neuromodulator in neurological diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

using 8-Bromoguanosine to reduce RNA conformational heterogeneity

Application Note: Reducing RNA Conformational Heterogeneity via 8-Bromoguanosine (8-Br-G) Modification

Part 1: Executive Summary

RNA structural biology is frequently hindered by the molecule's inherent flexibility. Unlike proteins, RNA possesses a rugged energy landscape with multiple deep minima, leading to conformational heterogeneity (e.g., coexistence of hairpins, duplexes, and macrostates). This heterogeneity reduces electron density resolution in X-ray crystallography and causes spectral broadening in NMR.

This guide details the application of 8-Bromoguanosine (8-Br-G) , a purine analog that sterically enforces the syn glycosidic torsion angle.[1] By strategically incorporating 8-Br-G, researchers can "lock" specific RNA motifs (particularly GNRA tetraloops and Z-RNA segments), collapsing the conformational ensemble into a single, dominant state suitable for high-resolution structural determination.

Part 2: Mechanistic Grounding

The Steric "Lock" Mechanism

In canonical A-form RNA helices, guanosine adopts the anti conformation (

angle 180°), placing the bulky base away from the ribose sugar.

• The Modification: A bromine atom is substituted at the C8 position of the guanine ring.[1][2][3][4][5]

• The Clash: In the anti conformation, the bulky C8-Bromine sterically clashes with the O4' of the ribose sugar.

• The Result: To relieve this strain, the nucleoside rotates about the glycosidic bond to the syn conformation (

  angle 60°).

This enforced syn geometry is thermodynamically powerful. It can be used to:

• Stabilize Z-RNA: Z-RNA requires alternating anti-syn conformations (CG repeats). 8-Br-G at the syn positions dramatically stabilizes this left-handed helix.

• Lock Tetraloops: Many stable RNA turns (e.g., UUCG or GNRA tetraloops) require a specific guanosine in the syn conformation. 8-Br-G substitution at this position eliminates entropic penalty, effectively freezing the loop.

Figure 1: Mechanistic pathway of 8-Br-G induced conformational locking. The C8-Bromine atom forces the nucleoside from anti to syn to avoid steric collision with the ribose oxygen.

Part 3: Experimental Protocols

Protocol A: Strategic Design

Before synthesis, the modification site must be chosen based on structural prediction.

Target Motif	Recommended Position for 8-Br-G	Rational
Z-RNA / Z-DNA	Alternating G positions in CG repeats	Z-form requires alternating syn Gs. 8-Br-G lowers the energy barrier for the B-to-Z or A-to-Z transition.
Tetraloops (e.g., UUCG)	Position 4 of the loop (the G)	The G in UUCG loops is naturally syn. 8-Br-G pre-organizes this fold, reducing entropic cost.
Flexible Hinges	Domain junctions	Forces a specific kink/turn, preventing the "floppy" behavior of multi-helix junctions.

Critical Warning: Do not place 8-Br-G in the middle of a standard A-form helix stem unless you intend to disrupt it. The syn conformation is incompatible with standard Watson-Crick G-C pairing in A-form helices (which requires anti).[6]

Protocol B: Synthesis and Ultra-Mild Deprotection

Standard RNA deprotection (Ammonia/Methylamine at 65°C) will cause nucleophilic displacement of the Bromine atom, ruining the experiment. You must use UltraMILD chemistry.

Reagents Required:

• 8-Br-dG or 8-Br-rG Phosphoramidites (commercially available).

• "UltraMILD" RNA Phosphoramidites (Pac-A, Ac-C, iPr-Pac-G).

• Deprotection Solution: 0.05 M Potassium Carbonate (K₂CO₃) in Methanol.[7][8]

Step-by-Step Workflow:

• Solid Phase Synthesis:

  • Perform standard phosphoramidite coupling cycles.

  • Coupling Time: Increase coupling time for 8-Br-G by 2x (approx. 6-10 mins) due to the steric bulk of the bromine atom affecting coupling efficiency.

  • Capping: Use Phenoxyacetic Anhydride (Pac2O) if available, or standard capping if using UltraMILD deprotection immediately.

• Cleavage and Deprotection (The Critical Step):

  • Incorrect Method: NH₄OH @ 55°C

    FAILURE (Bromine is substituted by OH or NH₂).

  • Correct Method: Transfer CPG beads to a vial. Add 0.05 M K₂CO₃ in Methanol .

  • Incubate at Room Temperature for 4 to 12 hours .

  • Alternative: t-Butylamine/Water (1:[7][8]3) for 6 hours at 60°C is sometimes cited, but K₂CO₃/MeOH is safer for the halogen bond.

• 2'-O-TBDMS Removal:

  • Neutralize the carbonate solution with 2M TEAA (Triethylammonium acetate).

  • Dry down the sample.

  • Treat with TEA·3HF (Triethylamine trihydrofluoride) or DMSO/TEA·3HF at 65°C for 2.5 hours to remove silyl groups.

  • Precipitate with Butanol/Ethanol.

Protocol C: Self-Validating Quality Control

How do you ensure the Bromine is still there?

1. Mass Spectrometry (Isotopic Pattern Analysis) Bromine has two stable isotopes,

and , in roughly a 1:1 ratio.

• Validation: Run ESI-MS or MALDI-TOF.

• Success Criteria: You must see a "doublet" peak separated by 2 mass units for the molecular ion

  and . If you see a single peak corresponding to , the deprotection was too harsh.

2. Circular Dichroism (CD) Spectroscopy

• Setup: 5 µM RNA in 10 mM Sodium Phosphate, 100 mM NaCl.

• Signature:

  • A-Form (Control): Positive band ~260 nm.

  • Z-Form (if designing Z-RNA): Shift to negative band ~265 nm and positive band ~290 nm.

  • Tetraloop Stabilization: Higher Melting Temperature (

    ) compared to the unmodified control during thermal denaturation studies.

Part 4: Data Visualization & Workflow

Figure 2: Operational workflow for 8-Br-G RNA production. Note the critical deprotection step to prevent dehalogenation.

Part 5: Troubleshooting & Optimization

Issue	Probable Cause	Solution
Loss of Bromine (M-Br peak in MS)	Nucleophilic attack during deprotection.	Switch from NH₄OH to K₂CO₃/MeOH. Ensure temp does not exceed RT.
Low Coupling Yield	Steric hindrance of the bulky Br atom.	Increase coupling time to 600s. Use higher concentration of activator (ETT).
Precipitation during NMR	Duplex aggregation.	8-Br-G can destabilize duplexes if not in Z-form. Ensure modification is in a loop or single-strand region.

References

• Proctor, D. J., et al. (2003). Restricting the conformational heterogeneity of RNA by specific incorporation of 8-bromoguanosine.[1][9] Journal of the American Chemical Society, 125(9), 2390-2391.[1]

• Glen Research. (n.d.). Deprotection of Oligonucleotides Containing 8-Bromo-dG and 8-Bromo-G. Glen Research Technical Guide.

• Uesugi, S., Shida, T., & Ikehara, M. (1982). Synthesis and properties of CpG analogs containing an 8-bromoguanosine residue. Evidence for Z-RNA duplex formation.[4] Biochemistry, 21(14), 3400–3408.

• Yajima, R., et al. (2007). A conformationally restricted guanosine analog reveals the catalytic relevance of three structures of an RNA enzyme. Journal of the American Chemical Society, 129(16), 4870-4871.

• Gottikh, M., et al. (1994). 8-Bromoguanosine as a specific syn-conformation probe in RNA. Tetrahedron Letters, 35(39), 7237-7240.

Sources

• 1. pure.psu.edu [pure.psu.edu]
• 2. Novel Conformation of an RNA Structural Switch - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Restricting the conformational heterogeneity of RNA by specific incorporation of 8-bromoguanosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Frontiers | Processing of RNA Containing 8-Oxo-7,8-Dihydroguanosine (8-oxoG) by the Exoribonuclease Xrn-1 [frontiersin.org]
• 6. scienceopen.com [scienceopen.com]
• 7. glenresearch.com [glenresearch.com]
• 8. glenresearch.com [glenresearch.com]
• 9. Prevalence of syn nucleobases in the active sites of functional RNAs - PMC [pmc.ncbi.nlm.nih.gov]

8-Bromoguanosine: A Potent TLR7-Mediated B-Lymphocyte Activator

Topic: Application of 8-Bromoguanosine in Lymphocyte Activation Content Type: Application Note & Protocol Guide Audience: Researchers, Immunologists, Drug Development Scientists

Executive Summary

8-Bromoguanosine (8-Br-Guo) is a C8-substituted guanine ribonucleoside that serves as a potent immunostimulant.[1][2][3] Unlike mitogens that act on cell surface receptors (e.g., anti-IgM, LPS), 8-Br-Guo bypasses early membrane signaling events to act intracellularly. Historically investigated as a cGMP mimic, modern immunology identifies its primary mechanism as an agonist of Toll-like Receptor 7 (TLR7) , triggering the MyD88-dependent pathway.

This guide details the application of 8-Br-Guo for inducing B cell proliferation , polyclonal immunoglobulin (Ig) secretion , and its utility as a Th1-skewing adjuvant .

Key Applications

• B Cell Activation: Induces proliferation in large, activated B cells and, in the presence of accessory signals, resting B cells.

• Adjuvant Research: Converts tolerogenic signals into immunogenic responses.[4]

• ** antiviral Studies:** Induces Type I Interferon (IFN) production via TLR7.

Pre-Experimental Setup: Solubility & Handling

CRITICAL: 8-Bromoguanosine exhibits poor solubility in neutral aqueous buffers (PBS, media). Improper preparation leads to micro-precipitation, causing experimental variability and cytotoxicity.

Solubility Protocol

Choose Method A (DMSO) for general cell culture to minimize pH shock, or Method B (Alkaline) for strictly aqueous-only requirements.

Method A: DMSO Stock (Recommended)[5]

• Weighing: Weigh 8-Br-Guo powder (MW: ~362.1 g/mol ).

• Dissolution: Add sterile, cell-culture grade DMSO to achieve a 50 mM to 100 mM stock concentration.

  • Example: Dissolve 18.1 mg in 1 mL DMSO for 50 mM.

• Mixing: Vortex vigorously. If necessary, warm to 37°C for 5-10 minutes until the solution is perfectly clear.

• Sterilization: DMSO is self-sterilizing, but the solution can be passed through a 0.2 µm PTFE (DMSO-compatible) filter if required.

• Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Method B: Alkaline Aqueous Stock

• Dissolution: Dissolve powder in 1 N NaOH to a concentration of 50 mM.

• Dilution: Rapidly dilute with PBS or media only at the moment of use.

• pH Adjustment: When adding to cell culture media, ensure the buffering capacity (HEPES/Bicarbonate) is sufficient to neutralize the small volume of NaOH, or pre-neutralize carefully with HCl (risk of precipitation).

Mechanistic Insight: The TLR7 Signaling Pathway

8-Br-Guo enters the cell via nucleoside transporters and localizes to the endosome, where it binds TLR7. This triggers a signaling cascade distinct from surface BCR cross-linking.

Figure 1: Intracellular signaling pathway of 8-Bromoguanosine via TLR7/MyD88, leading to NF-κB and IRF7 activation.

Application Protocol: B Cell Proliferation Assay

This protocol measures the mitogenic capacity of 8-Br-Guo on murine splenocytes or purified B cells.

Materials

• Cells: Murine Splenocytes (C57BL/6 or BALB/c) or Purified B cells (via magnetic negative selection).

• Media: RPMI-1640 + 10% FBS + 50 µM β-mercaptoethanol + Pen/Strep.

• Reagent: 8-Br-Guo (50 mM Stock in DMSO).

• Readout: CFSE (Cell Trace) or [3H]-Thymidine.

Step-by-Step Methodology

• Cell Preparation:

  • Isolate spleens and create a single-cell suspension.

  • Lyse red blood cells (RBC Lysis Buffer).

  • Wash 2x with PBS.[6]

  • Optional: Enrich for B cells using a negative selection kit (e.g., Miltenyi or StemCell) to remove T cells/macrophages if studying direct effects.

• CFSE Labeling (Recommended over Thymidine):

  • Resuspend cells at

    cells/mL in PBS (serum-free).

  • Add CFSE to a final concentration of 1-5 µM .

  • Incubate 10 min at 37°C (protect from light).

  • Quench with 5x volume of ice-cold complete media. Wash 2x.

• Plating:

  • Resuspend cells at

    cells/mL in complete media.

  • Plate 100 µL/well (

    cells) in a 96-well U-bottom plate.

• Stimulation:

  • Prepare 2x concentrations of 8-Br-Guo in media.

  • Add 100 µL/well of the 2x agonist solution to the cells.[7]

  • Titration Range: 100 µM, 300 µM, 1000 µM (1 mM).

  • Controls:

    • Negative: Media + DMSO vehicle (0.5% final).

    • Positive: LPS (10 µg/mL) or anti-IgM + IL-4.

• Incubation:

  • Culture for 72 - 96 hours at 37°C, 5% CO2.

• Analysis (Flow Cytometry):

  • Harvest cells.[6][8][9][10][11] Stain for B cell marker (e.g., anti-B220 APC).

  • Analyze CFSE dilution on B220+ gated population.

Expected Results

Treatment	Concentration	Expected Proliferation (% Divided)
Vehicle (DMSO)	0.5%	< 5% (Background)
8-Br-Guo	100 µM	15 - 30%
8-Br-Guo	300 µM - 1 mM	60 - 85% (Maximal)
LPS	10 µg/mL	> 90%

Application Protocol: Induction of Ig Secretion

8-Br-Guo is a potent inducer of polyclonal antibody secretion, often driving differentiation into plasma cells.

Workflow

• Culture: Follow the plating steps above (Steps 1-3), but use flat-bottom 96-well plates for better supernatant recovery.

• Stimulation: Treat with 500 µM - 1 mM 8-Br-Guo.

• Duration: Extend culture to 5 - 7 days . Do not change media, but fresh media (20 µL) can be added on Day 3 if evaporation occurs.

• Harvest: Centrifuge plates at 400 x g for 5 min. Collect supernatant.

• Quantification: Perform Sandwich ELISA for IgM or IgG.

Troubleshooting & Controls

Issue	Probable Cause	Solution
Crystals in Media	Drug precipitation	8-Br-Guo is hydrophobic. Ensure stock is fully dissolved. Warm media to 37°C before adding the drug. Do not exceed 2 mM final concentration.
High Cell Death	DMSO toxicity or pH shock	Ensure final DMSO concentration is < 1%. If using NaOH stock, check media pH (should remain pink/red).
Low Activation	Resting B cell dominance	8-Br-Guo preferentially activates large/primed B cells. For resting cells, co-stimulate with IL-4 or add adherent accessory cells.
No Effect	TLR7 expression	Verify TLR7 expression in your specific cell subset (high in B cells/pDCs, low in T cells).

References

• Goodman, M. G., & Weigle, W. O. (1981). Activation of lymphocytes by brominated nucleoside and cyclic nucleotide analogues: implications for the "second messenger" function of cyclic GMP. Proceedings of the National Academy of Sciences, 78(12), 7604–7608. Link

• Goodman, M. G., & Weigle, W. O. (1984). Intracellular lymphocyte activation and carrier-mediated transport of C8-substituted guanine ribonucleosides. Proceedings of the National Academy of Sciences, 81(3), 862–866. Link

• Heil, F., et al. (2004). Species-specific recognition of single-stranded RNA via toll-like receptor 7 and 8. Science, 303(5663), 1526-1529. Link

• Lee, J., et al. (2003). Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: Activation of Toll-like receptor 7. Proceedings of the National Academy of Sciences, 100(11), 6646-6651. Link

Sources

• 1. Activation of lymphocytes by brominated nucleoside and cyclic nucleotide analogues: implications for the "second messenger" function of cyclic GMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Large, activated B cells are the primary B-cell target of 8-bromoguanosine and 8-mercaptoguanosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activation of human B lymphocytes by 8' substituted guanosine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Active transformation of tolerogenic to immunogenic signals in T and B cells by 8-bromoguanosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Induction of Functional Specific Antibodies, IgG-Secreting Plasmablasts and Memory B Cells Following BCG Vaccination [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Stimulation of Cytokine Production in Immune Cells | Thermo Fisher Scientific - US [thermofisher.com]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. Induction of specific antibodies, IgG-secreting plasmablasts and memory B cells following BCG vaccination | bioRxiv [biorxiv.org]

Application Note: Aqueous Synthesis of 8-Bromoguanosine (8-Br-G)

[1][2]

Executive Summary

This Application Note details a robust, high-yield protocol for the synthesis of 8-bromoguanosine (8-Br-G) using water as the primary solvent. 8-Bromoguanosine is a critical intermediate in the synthesis of bioactive nucleoside analogs and a potent immunostimulant (TLR7 ligand).

While many organic synthesis protocols rely on dipolar aprotic solvents (DMF, DMSO) and N-bromosuccinimide (NBS), this guide focuses on the heterogeneous aqueous suspension method . This approach utilizes the poor solubility of the starting material and the product to facilitate easy isolation via filtration, adhering to Green Chemistry principles by minimizing organic solvent waste.

Key Advantages

• Solvent Efficiency: Uses water as the reaction medium.[1]

• Purification: Product precipitates out of solution, eliminating the need for complex chromatography.

• Scalability: The heterogeneous nature allows for easy scaling from milligrams to grams.

Mechanistic Insight

The bromination of guanosine occurs via Electrophilic Aromatic Substitution (

) at the C8 position of the purine ring.

Why C8?

The purine ring system is electron-rich. However, the N7 position is the most nucleophilic site, often leading to initial attack there. In aqueous buffers (pH ~4.0), the reaction proceeds through a bromonium intermediate or an N7-adduct that rearranges or eliminates to form the thermodynamically stable C8-bromo product.

Reaction Scheme

The overall transformation involves the displacement of the C8-hydrogen by bromine, generating hydrogen bromide (HBr) as a byproduct.

Figure 1: Simplified reaction pathway for the C8-bromination of guanosine.

Experimental Protocol

Safety Warning: Elemental bromine (

) is highly toxic, corrosive, and volatile. All operations must be performed in a functioning fume hood. Wear appropriate PPE (nitrile gloves, safety goggles, lab coat).

Materials & Reagents[4][5]

Reagent	Grade	Role
Guanosine	>98%	Substrate
Bromine ( )	Reagent Grade	Brominating Agent
Sodium Acetate (NaOAc)	Anhydrous	Buffer Component
Acetic Acid	Glacial	Buffer Component
Sodium Bisulfite ( )	ACS Grade	Quenching Agent
Water	Deionized (DI)	Solvent
Acetone	ACS Grade	Washing Solvent

Preparation of Saturated Bromine Water

Note: Prepare fresh before use.

• In a fume hood, add liquid bromine dropwise to a glass bottle containing DI water.

• Shake vigorously.

• Continue adding bromine until a red oily layer persists at the bottom of the bottle.

• The aqueous upper layer is "Saturated Bromine Water" (approx. 3.5% w/v or ~0.2 M at 20°C).

Step-by-Step Synthesis Workflow

Step 1: Suspension Setup

• Weigh 1.0 g (3.5 mmol) of Guanosine.

• Transfer to a 250 mL round-bottom flask.

• Add 100 mL of 0.5 M Sodium Acetate buffer (pH 4.0) .

  • Rationale: Guanosine is poorly soluble in water (~0.7 mg/mL). The reaction starts as a white suspension. The buffer prevents the pH from dropping too low due to HBr generation, which could hydrolyze the glycosidic bond (depurination).

Step 2: Bromination

• Place the flask on a magnetic stirrer at Room Temperature (20–25°C).

• Add Saturated Bromine Water dropwise via an addition funnel or glass pipette.

• Endpoint Titration: Continue adding until a faint yellow/orange color persists in the solution for at least 10 minutes.

  • Visual Cue: The white suspension of Guanosine will gradually convert to a denser, off-white/pale yellow precipitate of 8-Bromoguanosine.

  • Stoichiometry: This usually requires a slight excess (approx. 1.2 – 1.5 equivalents).

Step 3: Reaction Monitoring

• Stir the mixture for an additional 30–60 minutes .

• Optional QC: Take a 10 µL aliquot, dilute in water, and check via HPLC (see Section 4).

Step 4: Quenching & Isolation

• Add solid Sodium Bisulfite (

  ) pinch-by-pinch to the reaction mixture.

  • Observation: The yellow color should disappear immediately as excess

    is neutralized.

• Cool the suspension on an ice bath for 30 minutes to maximize precipitation (8-Br-G is insoluble in cold water).

• Filter the solid using a Buchner funnel (vacuum filtration).

Step 5: Washing & Drying

• Wash the filter cake with cold DI water (2 x 20 mL) to remove salts (NaOAc, NaBr).

• Wash with cold Acetone (1 x 20 mL) to facilitate drying.

• Dry the solid in a vacuum oven at 40°C for 12 hours.

• Expected Yield: 60–80% (Off-white powder).

Figure 2: Operational workflow for the aqueous synthesis of 8-Bromoguanosine.

Quality Control & Validation

To ensure the integrity of the protocol, the following analytical methods should be used.

HPLC Analysis[6][7]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax, 5 µm, 4.6 x 150 mm).

• Mobile Phase: Gradient of 10 mM Ammonium Acetate (A) and Methanol (B).

• Detection: UV at 254 nm.

• Validation Criteria:

  • Guanosine Retention Time (RT): ~3.5 min (varies by gradient).

  • 8-Br-G Retention Time: ~8.0 min (Significantly more hydrophobic due to the Bromo- group).

  • Purity: >98% area under the curve.[2]

UV-Vis Spectroscopy

Substitution at the C8 position causes a bathochromic shift (red shift) in the UV absorption maximum.

• Guanosine

  : 253 nm (pH 7).

• 8-Bromoguanosine

  : ~260–264 nm.

1H-NMR (DMSO- )

This is the definitive structural confirmation.

• Guanosine: Shows a singlet at

  ~7.9 ppm corresponding to the H8 proton.

• 8-Bromoguanosine: The H8 singlet is ABSENT . The sugar protons (H1') will show a slight chemical shift change due to the syn/anti conformational equilibrium shift induced by the bulky bromine atom.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete reaction	Ensure "yellow color" persists for >10 mins. Increase stirring speed to improve suspension mixing.
Product is Yellow	Residual Bromine	Wash the filter cake more thoroughly with water and bisulfite solution.
Depurination (Free Guanine)	pH too low	Ensure NaOAc buffer was prepared correctly. Do not use unbuffered water as HBr will drop pH < 1.
Sticky Solid	Incomplete drying	Ensure the acetone wash was performed; dry under high vacuum.

References

• Ikehara, M., & Tada, H. (1968). Studies on Nucleosides and Nucleotides. XXXVIII. Synthesis of 8-Bromoadenosine Nucleotides. Chemical & Pharmaceutical Bulletin, 17(2), 348–354. (Note: This is the seminal paper describing the aqueous bromination methodology adapted for guanosine).

• Bhattacharyya, T., et al. (2021). Water-Soluble Supramolecular Polymers of Paired and Stacked Heterocycles: Assembly, Structure, Properties, and a Possible Path to Pre-RNA.[3] Journal of the American Chemical Society, 143(25), 9279–9296.[3] (Demonstrates modern usage of 8-Br-G synthesized via aqueous methods). [3]

• Selleck Chemicals. Guanosine Datasheet & Solubility Data. (Provides solubility baselines for Guanosine vs. 8-Br-G).

• PubChem. 8-Bromoguanosine Compound Summary. National Library of Medicine.

Sources

• 1. Bond Formation at C8 in the Nucleoside and Nucleotide Purine Scaffold: An Informative Selection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: The Use of 8-Aminopurines in Aging-Associated Disease Research

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Targeting the Hallmarks of Aging with 8-Aminopurines

The progressive decline in physiological function and increased susceptibility to disease are hallmarks of aging. At the cellular level, this is driven by a complex interplay of factors including genomic instability, telomere attrition, epigenetic alterations, and the accumulation of senescent cells. Cellular senescence, a state of irreversible cell cycle arrest, is a key contributor to aging and age-related pathologies. Senescent cells secrete a pro-inflammatory cocktail of cytokines, chemokines, and proteases, known as the senescence-associated secretory phenotype (SASP), which can disrupt tissue homeostasis and promote chronic inflammation.[1][2]

8-Aminopurines, a class of purine analogs, have emerged as a promising new direction in the development of therapeutics targeting aging-associated diseases.[3][4][5] These compounds exhibit diverse mechanisms of action, primarily centered around the modulation of key cellular processes implicated in aging, such as cell cycle control and purine metabolism. This guide provides an in-depth exploration of the application of 8-aminopurines in aging research, detailing their mechanisms of action and providing field-proven protocols for their investigation.

Dual Mechanisms of Action: A Tale of Two Targets

8-Aminopurines exert their effects on aging-related processes through at least two distinct and significant mechanisms:

• Inhibition of Purine Nucleoside Phosphorylase (PNPase): A key mechanism of action for certain 8-aminopurines, such as 8-aminoguanine , is the inhibition of the enzyme purine nucleoside phosphorylase (PNPase).[4][5] PNPase plays a crucial role in the purine salvage pathway, converting inosine and guanosine to hypoxanthine and guanine, respectively. By inhibiting PNPase, 8-aminoguanine "rebalances" the purine metabolome, leading to an increase in the levels of tissue-protective purines (inosine and guanosine) and a decrease in tissue-damaging purines (hypoxanthine and xanthine).[4][5] This rebalancing has been shown to have anti-inflammatory and anti-oxidative effects, contributing to the reversal of age-associated dysfunction in various tissues.[3][4]

• Inhibition of Cyclin-Dependent Kinases (CDKs): Other 8-aminopurine derivatives, such as Roscovitine (Seliciclib) and Purvalanol A , are potent inhibitors of cyclin-dependent kinases (CDKs).[6] CDKs are a family of protein kinases that are essential for the regulation of the cell cycle. Dysregulation of CDK activity is a hallmark of cancer and is also implicated in the aberrant cell cycle re-entry of post-mitotic cells, a phenomenon observed in several neurodegenerative diseases. By inhibiting CDKs, these 8-aminopurines can induce cell cycle arrest, a key feature of cellular senescence, and promote apoptosis in aberrantly proliferating cells.

Signaling Pathway: PNPase Inhibition by 8-Aminoguanine

The following diagram illustrates the mechanism of action of 8-aminoguanine through the inhibition of PNPase and the subsequent rebalancing of the purine metabolome.

Caption: Mechanism of 8-Aminoguanine via PNPase Inhibition.

Quantitative Data Summary

The following table summarizes the inhibitory activities of representative 8-aminopurines against their primary targets. This data is crucial for designing experiments and interpreting results.

8-Aminopurine Derivative	Target	Inhibitory Activity	Reference(s)
8-Aminoguanine	Purine Nucleoside Phosphorylase (PNPase)	Kᵢ = 2.8 µmol/L (human recombinant)	[7][8]
Roscovitine (Seliciclib)	CDK2/cyclin E	IC₅₀ = 0.1 µM	[6]
CDK5/p35	IC₅₀ = 0.16 µM	[6]
CDK7/cyclin H	IC₅₀ = 0.49 µM	[6]
CDK1, CDK2, CDK5, CDK7, CDK9	IC₅₀ ~0.2-0.7 µM	[9]
CDK4, CDK6	IC₅₀ >100 µM	[9]
Purvalanol A	CDK1, CDK2	Potent Inhibitor

Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments to investigate the effects of 8-aminopurines in aging-associated disease research.

Protocol 1: In Vitro Assessment of Cellular Senescence

Cellular senescence is a fundamental hallmark of aging. This protocol details the induction and detection of cellular senescence in vitro, a critical first step in evaluating the senomodulatory potential of 8-aminopurines.

1.1. Induction of Cellular Senescence:

• Replicative Senescence: Culture primary human fibroblasts (e.g., IMR-90, WI-38) until they reach their Hayflick limit and cease to divide. This typically requires serial passaging over several weeks.

• Stress-Induced Premature Senescence (SIPS):

  • Doxorubicin-Induced Senescence: Treat sub-confluent cultures of primary cells with a low dose of doxorubicin (e.g., 100-250 nM) for 24-48 hours. Remove the drug and culture for an additional 5-7 days to allow the senescent phenotype to develop.

  • Oncogene-Induced Senescence (OIS): Transduce primary cells with a retrovirus or lentivirus expressing an activated oncogene, such as H-RasV12. Culture for 7-10 days until senescent markers are apparent.

1.2. Senescence-Associated β-Galactosidase (SA-β-Gal) Staining:

This is the most widely used biomarker for senescent cells.[6][10][11][12]

• Materials:

  • Phosphate-Buffered Saline (PBS)

  • Fixative Solution: 2% formaldehyde, 0.2% glutaraldehyde in PBS.

  • Staining Solution: 1 mg/mL X-gal, 40 mM citric acid/sodium phosphate (pH 6.0), 5 mM potassium ferrocyanide, 5 mM potassium ferricyanide, 150 mM NaCl, 2 mM MgCl₂.[6]

• Procedure:

  • Wash cell monolayers twice with PBS.

  • Fix cells with Fixative Solution for 3-5 minutes at room temperature.[11]

  • Wash cells three times with PBS.

  • Add Staining Solution to cover the cell monolayer.

  • Incubate at 37°C in a non-CO₂ incubator for 12-16 hours, or until a blue color develops in senescent cells.[10][11] Protect from light.

  • Wash with PBS and view under a bright-field microscope. Senescent cells will appear blue.

1.3. Western Blot Analysis of Senescence Markers:

Assess the expression of key cell cycle inhibitors that are upregulated in senescent cells.

• Target Proteins: p16INK4a and p21WAF1/Cip1.

• Procedure:

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate 20-40 µg of protein per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibodies against p16INK4a and p21WAF1/Cip1 overnight at 4°C.[2][13][14][15]

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect with an enhanced chemiluminescence (ECL) substrate.

Protocol 2: In Vitro Kinase Inhibition Assay

This protocol is designed to determine the inhibitory potential of 8-aminopurine derivatives against specific CDKs.

2.1. ADP-Glo™ Kinase Assay (Example for CDK2):

This luminescent assay measures the amount of ADP produced in a kinase reaction.[16][17]

• Materials:

  • Recombinant CDK2/Cyclin A1 or E enzyme

  • CDK substrate (e.g., Histone H1)

  • ATP

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • 8-aminopurine compound of interest (e.g., Roscovitine)

• Procedure:

  • Prepare a serial dilution of the 8-aminopurine inhibitor in DMSO.

  • In a 384-well plate, add 1 µl of the inhibitor or DMSO (vehicle control).[16]

  • Add 2 µl of the CDK2/Cyclin complex.[16]

  • Add 2 µl of a mixture containing the substrate and ATP to initiate the kinase reaction.[16]

  • Incubate at room temperature for the optimized reaction time (e.g., 60 minutes).

  • Add 5 µl of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.[16]

  • Add 10 µl of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.[16]

  • Measure luminescence using a plate reader.

  • Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Protocol 3: Purine Nucleoside Phosphorylase (PNP) Activity Assay

This colorimetric assay measures the activity of PNPase, the target of 8-aminoguanine.[17]

• Materials:

  • Recombinant Purine Nucleoside Phosphorylase (PNP)

  • PNP Assay Buffer

  • Inosine Substrate

  • Developer (converts hypoxanthine to uric acid)

  • Hypoxanthine Standard

  • 8-aminoguanine

  • UV-transparent 96-well plate

• Procedure:

  • Prepare a serial dilution of 8-aminoguanine.

  • Prepare a Hypoxanthine Standard curve (0, 2, 4, 6, 8, 10 nmole/well).

  • In the 96-well plate, add the sample (e.g., cell lysate or purified PNP) and the 8-aminoguanine inhibitor.

  • Prepare a reaction mix containing PNP Assay Buffer, Developer, and Inosine Substrate.

  • Add the reaction mix to each well to start the reaction.

  • Measure the absorbance at 293 nm at multiple time points to determine the reaction kinetics.

  • Calculate the PNPase activity based on the rate of uric acid production, using the Hypoxanthine Standard curve for quantification.

Protocol 4: In Vivo Study of 8-Aminoguanine in a Rat Model of Age-Related Retinal Degeneration

This protocol describes an in vivo study to evaluate the efficacy of 8-aminoguanine in mitigating age-related retinal degeneration in Fischer 344 rats, a classic model of aging.[11][18]

• Animal Model: Aged (22-month-old) male Fischer 344 rats.[11][18]

• Treatment:

  • Administer 8-aminoguanine at a dose of 5 mg/kg/day in the drinking water.[11][18]

  • Prepare fresh 8-aminoguanine solution daily. The compound is stable in water at room temperature for up to 3 days.[11]

  • The treatment duration can be 8 weeks or longer.[11][18]

• Assessments:

  • Electroretinography (ERG): Measure retinal function at baseline and at the end of the treatment period to assess rod and cone responses.[11]

  • Optical Coherence Tomography (OCT): Quantify retinal thickness and morphology in live animals.[18]

  • Immunohistochemistry: At the end of the study, collect retinal tissue and perform immunohistochemical staining for markers of apoptosis (e.g., TUNEL, cleaved caspase-3), oxidative stress (e.g., 8-OHdG), and inflammation (e.g., Iba1 for microglia).[11]

  • Purine Metabolome Analysis: Analyze retinal tissue using UPLC-MS/MS to quantify the levels of 8-aminoguanine, inosine, hypoxanthine, and other purines to confirm target engagement.[18]

Experimental Workflow

The following diagram outlines a typical preclinical development workflow for investigating 8-aminopurine derivatives as potential therapeutics for aging-associated diseases.

Caption: Preclinical development workflow for 8-aminopurines.

Conclusion and Future Directions

8-aminopurines represent a versatile class of small molecules with significant potential for the treatment of a wide range of aging-associated diseases. Their dual mechanisms of action, targeting both cellular senescence through CDK inhibition and metabolic dysregulation via PNPase inhibition, offer a multi-pronged approach to combating the complexities of aging. The protocols and data presented in this guide provide a robust framework for researchers to explore the therapeutic utility of these promising compounds.

Future research should focus on the development of more selective 8-aminopurine derivatives to minimize off-target effects and enhance therapeutic efficacy. Furthermore, long-term in vivo studies are necessary to fully elucidate the safety and anti-aging potential of these compounds. The continued investigation of 8-aminopurines holds the promise of delivering novel and effective therapies to extend healthspan and improve the quality of life in our aging population.

References

• Debacq-Chainiaux, F., Erusalimsky, J. D., Campisi, J., & Toussaint, O. (2009). Protocols to detect senescence-associated beta-galactosidase (SA-betagal) activity, a biomarker of senescent cells in culture and in vivo. Nature protocols, 4(11), 1798–1806. [Link]

• Chen, Y., Black, S. D., Jackson, E. K., & Birder, L. A. (2025). Oral 8-aminoguanine against age-related retinal degeneration. Communications Biology, 8(1), 603. [Link]

• Chen, Y., Black, S. D., Jackson, E. K., & Birder, L. A. (2023). 8-Aminoguanine protects the retina from age-related degeneration. Investigative Ophthalmology & Visual Science, 64(8), 4064.

• Purine Nucleoside Phosphorylase (PNP). (n.d.). Cytoskeleton, Inc. Retrieved from [Link]

• E. coli Polynucleotide Phosphorylase (PNPase) Assay Kit. (n.d.). BioHippo. Retrieved from [Link]

• Itahana, K., Campisi, J., & Dimri, G. P. (2007). Methods to detect biomarkers of cellular senescence: the senescence-associated beta-galactosidase assay. Methods in molecular biology (Clifton, N.J.), 371, 21–31. [Link]

• CDK2/Cyclin A1 Kinase Assay Protocol. (n.d.). BPS Bioscience. Retrieved from [Link]

• Jackson, E. K., Tofovic, S. P., Chen, Y., & Birder, L. A. (2024). 8-Aminopurines: A Promising New Direction for Purine-Based Therapeutics. Hypertension (Dallas, Tex. : 1979), 81(12), 2636–2647. [Link]

• Exploring cyclin-dependent kinase inhibitors: a comprehensive study in search of CDK-6 inhibitors using a pharmacophore modelling and dynamics approach. (2023). BMC Chemistry, 17(1), 143. [Link]

• A Search for Cyclin-Dependent Kinase 4/6 Inhibitors by Pharmacophore-Based Virtual Screening, Molecular Docking, and Molecular Dynamic Simulations. (2021). Molecules, 26(24), 7592. [Link]

• Purine Nucleoside Phosphorylase Activity Colorimetric Assay Kit. (n.d.). Creative BioMart. Retrieved from [Link]

• PNP Assay Kit - Purine Nucleoside Phosphorylase Assay Kit. (2022, February 18). NOVOCIB. Retrieved from [Link]

• POLYNUCLEOTIDE PHOSPHORYLASE (PNPASE). (n.d.). NIPRO. Retrieved from [Link]

• López-Otín, C., Blasco, M. A., Partridge, L., Serrano, M., & Kroemer, G. (2013). The hallmarks of aging. Cell, 153(6), 1194–1217. [Link]

• Machine Learning-Based Virtual Screening for the Identification of Cdk5 Inhibitors. (2022). Pharmaceuticals, 15(11), 1369. [Link]

• Cicenas, J., Kalyan, K., Sorokinas, A., Stankunas, E., Levy, J., Meskinyte, I., Stankevicius, V., Kaupinis, A., & Valius, M. (2015). Roscovitine in cancer and other diseases. Annals of translational medicine, 3(10), 135. [Link]

• Jackson, E. K., Tofovic, S. P., & Mi, Z. (2023). 8-Aminopurines in the Cardiovascular and Renal Systems and Beyond. Hypertension (Dallas, Tex. : 1979), 80(8), 1594–1606. [Link]

• Jackson, E. K., & Mi, Z. (2023). 8-Aminoguanine and Its Actions on Renal Excretory Function. Hypertension (Dallas, Tex. : 1979), 80(2), 346–356. [Link]

• Jackson, E. K., Tofovic, S. P., Chen, Y., & Birder, L. A. (2024). 8-Aminopurines: A Promising New Direction for Purine-Based Therapeutics. Hypertension (Dallas, Tex. : 1979), 81(12), 2636–2647. [Link]

• Ohtani, N., Zebedee, Z., Huot, T. J., Stinson, J. A., Sugimoto, M., Ohashi, Y., Sharpless, N. E., & Hara, E. (2004). Intrinsic Cooperation between p16INK4a and p21Waf1/Cip1 in the Onset of Cellular Senescence and Tumor Suppression In vivo. Cancer Research, 64(14), 4816–4823. [Link]

• Preclinical Development (Small Molecules). (n.d.). UCL Therapeutic Innovation Networks. Retrieved from [Link]

• Jackson, E. K., Tofovic, S. P., Chen, Y., & Birder, L. A. (2023). 8-Aminopurines in the Cardiovascular and Renal Systems and Beyond. Hypertension, 80(8), 1594–1606. [Link]

• Structure Based Virtual Screening workflow. (n.d.). ResearchGate. Retrieved from [Link]

• The Distinct Function of p21Waf1/Cip1 With p16Ink4a in Modulating Aging Phenotypes of Werner Syndrome by Affecting Tissue Homeostasis. (2021). Frontiers in Cell and Developmental Biology, 9, 755835. [Link]

• Jackson, E. K., Tofovic, S. P., Chen, Y., & Birder, L. A. (2024). 8-Aminopurines: A Promising New Direction for Purine-Based Therapeutics. Hypertension (Dallas, Tex. : 1979), 81(12), 2636–2647. [Link]

• Fulop, T., Larbi, A., Pawelec, G., Khalil, A., Cohen, A. A., & Witkowski, J. M. (2017). Cellular Senescence and Ageing: Mechanisms and Interventions. Frontiers in Immunology, 8, 379. [Link]

• Jackson, E. K., Tofovic, S. P., Chen, Y., & Birder, L. A. (2023). 8-Aminopurines in the Cardiovascular and Renal Systems and Beyond. Hypertension, 80(8), 1594–1606. [Link]

• Preclinical Stage of Drug Development: A Startup's Guide. (2025, November 25). Cherry Bekaert. Retrieved from [Link]

• Expression of p16 INK4a and p21 cip1 in MRC5hTERT-1 mass culture and... (n.d.). ResearchGate. Retrieved from [Link]

• The OGF–OGFr Axis Utilizes the p16INK4a and p21WAF1/CIP1 Pathways to Restrict Normal Cell Proliferation. (2013). Molecular Biology of the Cell, 24(16), 2527–2537. [Link]

Sources

• 1. Photometric assay for polynucleotide phosphorylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 8-Aminopurines: A Promising New Direction for Purine-Based Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 8-Aminopurines: A Promising New Direction for Purine-Based Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bio-protocol.org [bio-protocol.org]
• 7. E. coli Polynucleotide Phosphorylase (PNPase) Assay Kit Plus (ProFoldin Product Code: PNP100KE) | Drug Discovery | Assays & Kits | Products | MoBiTec - a BIOZOL Brand [mobitec.com]
• 8. ppd.com [ppd.com]
• 9. Frontiers | Introduction to small molecule drug discovery and preclinical development [frontiersin.org]
• 10. telomer.com.tr [telomer.com.tr]
• 11. buckinstitute.org [buckinstitute.org]
• 12. Protocols to detect senescence-associated beta-galactosidase (SA-betagal) activity, a biomarker of senescent cells in culture and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. researchgate.net [researchgate.net]
• 15. The OGF–OGFr Axis Utilizes the p16INK4a and p21WAF1/CIP1 Pathways to Restrict Normal Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A continuous spectrophotometric assay for inorganic phosphate and for measuring phosphate release kinetics in biological systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Purine Nucleoside Phosphorylase Activity Colorimetric Assay Kit - Creative BioMart [creativebiomart.net]
• 18. novocib.com [novocib.com]

Technical Notes & Optimization

Technical Support Center: Purification of Brominated Purines

Welcome to the Technical Support Center for the purification of brominated purines. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of these valuable synthetic intermediates. Here, you will find in-depth troubleshooting guides and frequently asked questions to support your experimental work.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of brominated purines, providing potential causes and actionable solutions.

Issue 1: Poor or No Retention on a Standard C18 Reversed-Phase HPLC Column

Question: My brominated purine shows little to no retention on a C18 column, eluting at or near the solvent front. How can I improve its retention?

Answer: This is a common issue, particularly with highly polar brominated purines that may not have significant hydrophobic character. The introduction of a bromine atom at the 8-position can increase the molecule's polarity compared to the parent purine.

Causality and Solutions:

• Insufficient Hydrophobicity: The purine core itself is polar, and while the bromine atom adds hydrophobicity, other polar functional groups (e.g., amino, hydroxyl) can dominate the molecule's properties.

  • Solution 1: Use a Polar-Embedded or Polar-Endcapped Column. These columns contain polar functional groups near the silica surface, which can provide an alternative retention mechanism for polar analytes and reduce interactions with residual silanols.

  • Solution 2: Employ Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC is an excellent alternative for highly polar compounds. It uses a polar stationary phase (like silica or a bonded polar phase) with a high concentration of an organic solvent (typically acetonitrile) in the mobile phase. Water is used as the strong eluting solvent.[1]

  • Solution 3: Ion-Pairing Chromatography. For ionizable brominated purines, adding an ion-pairing reagent (e.g., trifluoroacetic acid for basic purines) to the mobile phase can form a neutral, more hydrophobic complex that will have better retention on a C18 column.[2]

Issue 2: Product Degradation (Debromination) During Purification

Question: I am observing a significant amount of the debrominated purine impurity in my collected fractions after chromatography. What is causing this, and how can I prevent it?

Answer: The carbon-bromine bond on the purine ring can be labile under certain conditions, leading to the loss of bromine (dehalogenation).[3] This is a critical challenge as the debrominated impurity is often difficult to separate from the desired product.

Causality and Solutions:

• Acidic or Basic Conditions: Both strongly acidic and basic conditions can promote dehalogenation. The acidic silanol groups on standard silica gel can contribute to this degradation.

  • Solution 1: Use a Neutral or Deactivated Stationary Phase. Opt for end-capped C18 columns in reversed-phase HPLC or use neutral alumina for normal-phase chromatography.

  • Solution 2: Buffer the Mobile Phase. In reversed-phase HPLC, using a buffered mobile phase (e.g., ammonium formate or phosphate buffer) can help maintain a pH where the brominated purine is most stable.

  • Solution 3: Add a Basic Modifier in Normal Phase. When using silica gel, adding a small amount of a non-nucleophilic base like triethylamine to the mobile phase can neutralize the acidic silanols and prevent degradation.[4]

• Nucleophilic Solvents or Additives: Solvents like methanol or additives like ammonia can act as nucleophiles, particularly if the purine ring is activated, leading to displacement of the bromide.

  • Solution: Choose Non-Nucleophilic Solvents. In normal-phase chromatography, consider using solvent systems like hexane/ethyl acetate or dichloromethane/acetone.

Issue 3: "Oiling Out" During Recrystallization

Question: My brominated purine separates as an oil from the solution during recrystallization instead of forming crystals. What should I do?

Answer: "Oiling out" occurs when the compound's solubility is exceeded at a temperature above its melting point, or when the presence of impurities significantly depresses the melting point of the mixture.

Causality and Solutions:

• High Solute Concentration or Rapid Cooling: If the solution is supersaturated or cooled too quickly, the molecules may not have enough time to orient themselves into a crystal lattice.[5]

  • Solution 1: Add More Hot Solvent. Re-heat the solution to dissolve the oil, then add a small amount of additional hot solvent to ensure the solution is no longer supersaturated at that temperature. Allow it to cool slowly.[4]

  • Solution 2: Slow Cooling. Ensure the solution cools gradually. Insulating the flask can help. Once at room temperature, cooling in an ice bath can be used to maximize yield.[6]

• Inappropriate Solvent Choice: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[7]

  • Solution: Perform a Solvent Screen. Test the solubility of a small amount of your compound in various solvents at room and elevated temperatures to find a suitable one. Common choices include ethanol, ethyl acetate, or mixtures like ethyl acetate/hexanes.[6]

Experimental Workflow: Troubleshooting Purification

Caption: A troubleshooting workflow for the purification of brominated purines.

Frequently Asked Questions (FAQs)

Q1: How does the 8-bromo substituent affect the solubility of a purine?

A1: The effect of an 8-bromo substituent on solubility is complex. Bromine is an electronegative and polarizable atom, which can increase the dipole moment of the purine ring system, potentially increasing solubility in polar solvents. However, the bromine atom also increases the molecular weight and surface area, which can favor solubility in less polar organic solvents. The overall solubility will depend on the other substituents on the purine ring and the solvent . For example, 8-bromoadenosine is soluble in DMSO and DMF but insoluble in water, while 8-bromoguanosine has some solubility in a DMF:PBS buffer mixture.[8]

Q2: What are the common impurities I should expect in a crude brominated purine sample?

A2: Common impurities can arise from both the starting materials and side reactions during the bromination process. These may include:

• Unreacted Starting Purine: Incomplete bromination will leave the starting purine in your crude mixture.

• Debrominated Product: As discussed in the troubleshooting guide, this can form during the reaction or workup.

• Di-brominated or other over-brominated species: Depending on the reactivity of the purine and the reaction conditions, multiple brominations may occur.

• Hydrolyzed Products: If water is present during the reaction or workup, especially under harsh pH conditions, hydrolysis of other functional groups on the purine ring can occur.

• Impurities from the Brominating Agent: For example, commercial N-bromosuccinimide (NBS) can contain succinimide and free bromine, which can lead to side reactions.

Q3: Which analytical technique is best for assessing the purity of my final brominated purine product?

A3: High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is the most common and reliable method for assessing the purity of brominated purines. A reversed-phase C18 column is a good starting point, and method development can be performed to optimize the separation of your product from any impurities. For absolute quantification without a reference standard, Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful technique.

Solubility of Common Brominated Purines

The choice of solvent is critical for both chromatography and recrystallization. The following table provides a summary of the solubility of some common brominated purines.

Compound	Solvent	Solubility	Reference
8-Bromoadenosine	DMSO	Soluble
DMF	Soluble
Water	Insoluble
1 M HCl	49-51 mg/mL
8-Bromoguanosine	DMSO	20 mg/mL	[8]
DMF	30 mg/mL	[8]
DMF:PBS (pH 7.2) (1:1)	0.5 mg/mL	[8]
8-Bromoadenine	0.1 M NaOH	0.2 mg/mL (with heating)	[5]

Experimental Protocols

Protocol 1: General Method for Recrystallization

This protocol provides a general guideline for the recrystallization of a solid brominated purine.

• Solvent Selection: In a small test tube, add a few milligrams of your crude product and a few drops of a test solvent. If it dissolves at room temperature, it is not a good solvent. If it doesn't dissolve, heat the test tube. A good solvent will dissolve the compound when hot but not when cold.[7]

• Dissolution: Place the crude brominated purine in an Erlenmeyer flask. Add the chosen solvent dropwise while heating and swirling until the solid is just dissolved. Use the minimum amount of hot solvent.[6]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. To induce crystallization, you can scratch the inside of the flask with a glass rod or add a seed crystal of the pure compound. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.[7]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold solvent to remove any remaining impurities.[8]

• Drying: Dry the purified crystals under vacuum.

Protocol 2: General Method for Flash Chromatography on Silica Gel

This protocol is a starting point for the purification of a moderately polar brominated purine.

• Solvent System Selection: Use Thin Layer Chromatography (TLC) to determine an appropriate mobile phase. The ideal system should give the target compound a retention factor (Rf) of approximately 0.2-0.4 and provide good separation from impurities. Common systems include hexane/ethyl acetate and dichloromethane/methanol.[2]

• Column Packing: Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexane). Pour the slurry into the column and use positive pressure to pack the bed evenly, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude compound in a minimal amount of the mobile phase or a slightly more polar solvent. Alternatively, for less soluble compounds, perform a dry loading by adsorbing the compound onto a small amount of silica gel and loading the powder onto the top of the column.

• Elution: Run the column with the chosen mobile phase, collecting fractions. A gradient elution, where the polarity of the mobile phase is gradually increased, can be used to elute compounds with a wide range of polarities.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Logical Relationships in Purification

Caption: The relationship between compound properties and purification parameters.

References

• Nucleobase catalysts for the enzymatic activation of 8-oxoguanine DNA glycosylase 1 | ChemRxiv. (n.d.). Retrieved February 19, 2026, from [Link]

• THE REACTIVITY OF SUBSTITUTED PURINES IN STRONGLY BASIC MEDIUM THE OCCURRENCE OF GEOMETRICAL ISOMERISM IN THE ANIONS OF AROMATIC. (n.d.). Retrieved February 19, 2026, from [Link]

• Lab Procedure: Recrystallization. (2024, January 23). LabXchange. Retrieved February 19, 2026, from [Link]

• Development and Validation of a Single HPLC Method for Analysis of Purines in Fish Oil Supplements. (2013). R Discovery. Retrieved February 19, 2026, from [Link]

• Typical brominations of purines: (a) 8-bromoguanosines and (b) 8-bromoadenosines with N-bromosuccinimide (NBS). - ResearchGate. (n.d.). Retrieved February 19, 2026, from [Link]

• The bromination of purines with a charge transfer complex between bromine and lutidine. (2001). Tetrahedron Letters, 42(36), 6279–6282.
• Chromatographic resolution of closely related species in pharmaceutical chemistry: dehalogenation impurities and mixtures of halogen isomers. (2014). Journal of Pharmaceutical and Biomedical Analysis, 87, 87-98.

• Recrystallization | Organic Chemistry I Lab. (n.d.). University of Richmond Blogs. Retrieved February 19, 2026, from [Link]

• Synthesis and properties of oligonucleotides containing 8-bromo-2 '-deoxyguanosine. (1994). Nucleosides and Nucleotides, 13(6-7), 1537-1549.

• HPLC Troubleshooting for Purine Peak Issues: Strategies to Improve Retention and Performance. (2025, July 4). Separation Science. Retrieved February 19, 2026, from [Link]

• 8-Bromoguanosine 3',5'-cyclic monophosphate. (n.d.). In Wikipedia. Retrieved February 19, 2026, from [Link]

• 8-Bromination of 2,6,9-trisubstituted purines with pyridinium tribromide. (2014). Tetrahedron Letters, 55(17), 2793-2795.

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved February 19, 2026, from [Link]

• The 2‐Amino Group of 8‐Aza‐7‐deaza‐7‐bromopurine‐2,6‐diamine and Purine‐2,6‐diamine as Stabilizer for the Adenine–Thymine Base Pair in Heterochiral DNA with Strands in Anomeric Configuration. (2020). Chemistry – A European Journal, 27(6), 2093-2104.
• Kinetics and Mechanism of Plasmon-Driven Dehalogenation Reaction of Brominated Purine Nucleobases on Ag and Au. (2021).

• Purine and Related Compound Purification Strategies. (n.d.). Teledyne ISCO. Retrieved February 19, 2026, from [Link]

• Synthesis of 8-bromopurines 4. | Download Table - ResearchGate. (n.d.). Retrieved February 19, 2026, from [Link]

• Efficient Syntheses of C 8 -Aryl Adducts of Adenine and Guanine Formed by Reaction of Radical Cation Metabolites of Carcinogenic Polycyclic Aromatic Hydrocarbons with DNA | Request PDF. (n.d.). Retrieved February 19, 2026, from [Link]

• 8-Bromoadenosine | C10H12BrN5O4 | CID 96544. (n.d.). PubChem. Retrieved February 19, 2026, from [Link]

• Technical note: A new high-performance liquid chromatography purine assay for quantifying microbial flow. (2009). Journal of Animal Science, 87(3), 1045-1048.

• (PDF) Recent Development of Purine Derivatives and Their Biological Applications (2019-2024). (n.d.). ResearchGate. Retrieved February 19, 2026, from [Link]

• Purine nucleosides. XV. Synthesis of 8-amino- and 8-substituted aminopurine nucleosides. (1962). The Journal of Organic Chemistry, 27(2), 562-565.

• 8-bromoadenine (C5H4BrN5). (n.d.). PubChemLite. Retrieved February 19, 2026, from [Link]

• A Simple HPLC Method for Determining the Purine Content of Beer and Beer-like Alcoholic Beverages. (2014). Food and Nutrition Sciences, 5(12), 1143-1149.
• Synthesis and biological activities of oligo(8-bromoadenylates) as analogues of 5'-O-triphosphoadenylyl(2'----5')adenylyl(2'----5')adenosine. (1986). Journal of Medicinal Chemistry, 29(6), 1015-1022.
• Kinetics and Mechanism of Plasmon-Driven Dehalogenation Reaction of Brominated Purine Nucleobases on Ag and Au. (2021).
• Safe and Convenient Procedure for Solvent Purification. (1996). Organometallics, 15(5), 1518-1520.
• Mutation Spectrum Induced by 8-Bromoguanine, a Base Damaged by Reactive Brominating Species, in Human Cells. (2017). International Journal of Molecular Sciences, 18(11), 2445.

• 8-Br-Ade. (n.d.). BIOLOG Life Science Institute. Retrieved February 19, 2026, from [Link]

• HILIC Purification Strategies for Flash Chromatography. (n.d.). Teledyne ISCO. Retrieved February 19, 2026, from [Link]

• How To: Purify by Crystallization. (n.d.). University of Rochester. Retrieved February 19, 2026, from [Link]

• Drug Stability Table. (n.d.). Retrieved February 19, 2026, from [Link]

• Solubility and solution stability studies of different amino acid prodrugs of bromhexine. (2012). Pharmaceutical Development and Technology, 17(6), 747-753.

Sources

• 1. teledynelabs.com [teledynelabs.com]
• 2. 8-Bromoguanine | C5H4BrN5O | CID 135408829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Bromination at C-5 of Pyrimidine and C-8 of Purine Nucleosides with 1,3-Dibromo-5,5-dimethylhydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. LabXchange [labxchange.org]
• 7. Development and Validation of a Single HPLC Method for Analysis of Purines in Fish Oil Supplements [scirp.org]
• 8. Recrystallization | Organic Chemistry I Lab [blog.richmond.edu]

preventing degradation of 8-Bromoguanosine in solution

Technical Support Center: 8-Bromoguanosine Stability & Handling

Subject: Preventing Degradation and Ensuring Solubility of 8-Bromoguanosine (8-Br-Guo) Ticket ID: [AUTO-GEN-8BG-001] Assigned Specialist: Senior Application Scientist, Nucleoside Chemistry Division[1]

Executive Summary

8-Bromoguanosine (8-Br-Guo) is a guanosine derivative brominated at the C8 position.[1][2][3][4] It is widely used as an immunostimulant (TLR7/8 agonist) and a tool for studying RNA conformation.[1]

Critical Distinction: Do not confuse 8-Bromoguanosine (the nucleoside) with 8-Bromo-cGMP (the cyclic nucleotide). While they share chemical properties, their biological targets (TLR signaling vs. Protein Kinase G activation) are distinct.[1]

This guide addresses the three primary failure modes for this molecule: Photolytic Dehalogenation (loss of bromine), N-Glycosidic Hydrolysis (depurination), and Physical Precipitation (solubility failure).[1]

Part 1: Solubility & Stock Preparation (The "Gatekeeper" Step)[1]

The Issue: 8-Br-Guo is practically insoluble in neutral water.[1] Attempts to dissolve it directly in tissue culture media (pH 7.4) often result in micro-precipitates that are invisible to the naked eye but cause experimental variability (e.g., "spiky" ELISA data or inconsistent cell activation).[1]

The Solution: You must use a primary solvent (DMSO or Alkaline Water) to create a high-concentration stock before diluting into aqueous media.[1]

Solubility Data Table

Solvent System	Max Solubility (Approx.)	Stability Profile	Recommended Use
DMSO (Anhydrous)	~15–20 mg/mL	High (Months at -20°C)	Primary Choice. Best for cell culture stocks.[1]
0.5 M NaOH	~10–15 mg/mL	Moderate (Hours/Days)	Use only if organic solvents are strictly prohibited.[1]
DMF	~30 mg/mL	High	Alternative to DMSO; higher toxicity risks.
PBS / Water (pH 7)	< 0.1 mg/mL	Unstable / Insoluble	DO NOT USE for stock preparation.[1]

Protocol A: Preparation of 20 mM Stock in DMSO (Recommended)

• Weighing: Weigh the powder in an amber vial (protect from light).

• Solvation: Add anhydrous DMSO (Dimethyl Sulfoxide).

  • Tip: If the solution is cloudy, warm gently to 37°C in a water bath for 5 minutes. Sonicate for 30 seconds if necessary.

• Sterilization: Do not filter aqueous dilutions if possible, as the compound may bind to nylon membranes. If filtering the DMSO stock, use a PTFE or Nylon 0.22 µm syringe filter compatible with DMSO.

• Storage: Aliquot into single-use amber tubes. Store at -20°C. Avoid freeze-thaw cycles (max 3 cycles).

Protocol B: The "Step-Down" Dilution (Preventing Crash-Out)

When moving from 100% DMSO to aqueous media, the rapid change in polarity can force the hydrophobic brominated base out of solution.[1]

• Pre-warm your culture media to 37°C.

• Pipette the DMSO stock directly into the center of the media volume while vortexing or swirling rapidly.

• Do not pipette the stock onto the side of the tube (it will precipitate on the plastic).

• Ensure final DMSO concentration is < 0.5% to avoid vehicle toxicity.

Part 2: Stability & Degradation Mechanisms

Understanding why the molecule degrades allows you to implement self-validating safeguards.

Mechanism 1: Photolytic Dehalogenation (The "Light" Trap)

The C-Br bond in 8-Bromoguanosine is susceptible to homolytic cleavage by UV and short-wavelength visible light.[1]

• The Chemistry: Photon absorption excites the C8-Br bond, generating a guanosine radical and a bromine radical. The radical abstracts a hydrogen from the solvent, reverting the molecule to Guanosine (inactive at TLR7).

• Symptom: Loss of biological potency; solution may turn slightly yellow due to free bromine/radical byproducts.

• Prevention: Always handle in amber vials. Wrap tubes in aluminum foil during long incubations.

Mechanism 2: Acid-Catalyzed Hydrolysis (Depurination)

The bulky bromine atom at C8 forces the nucleoside into the syn conformation (unlike the anti conformation of native guanosine).[1] While this conformation is required for TLR7 activity, the steric strain weakens the N-glycosidic bond (the bond holding the base to the sugar).

• The Chemistry: In acidic conditions (pH < 5), the N7 nitrogen is protonated, facilitating the cleavage of the sugar.

• Symptom: Appearance of free 8-Bromoguanine base (insoluble precipitate) and free ribose.[1]

• Prevention: Never store stocks in acidic buffers (e.g., Acetate buffer).[1] Keep pH > 7.0.

Part 3: Visualization of Workflows & Pathways

Figure 1: Stock Preparation Decision Tree

Caption: Decision matrix for solvent selection. DMSO is the preferred route for long-term stability.[1]

Figure 2: Degradation Pathways[1]

Caption: Primary degradation routes. Light exposure causes debromination; acid causes glycosidic bond cleavage.[1]

Part 4: Troubleshooting & FAQs

Q1: My DMSO stock has formed crystals after thawing. Is it ruined?

• Diagnosis: DMSO freezes at 19°C. Crystals are likely pure DMSO or precipitated 8-Br-Guo due to the temperature drop.[1]

• Fix: Warm the vial to 37°C and vortex vigorously. If the solution becomes completely clear, it is safe to use. If a fine white powder remains, the compound has likely absorbed water (DMSO is hygroscopic) and crashed out. Discard and make fresh stock.

Q2: Can I autoclave 8-Bromoguanosine solutions?

• Answer: Absolutely not.

• Reasoning: The high heat (121°C) and pressure will rapidly hydrolyze the N-glycosidic bond and likely debrominate the base. Always use sterile filtration (0.22 µm PTFE) for DMSO stocks or prepare aseptically.[1]

Q3: I see a "dose-response" inversion at high concentrations (e.g., 100 µM). Why?

• Technical Insight: This is likely solubility toxicity , not biological toxicity. At high concentrations in aqueous media, 8-Br-Guo forms micro-aggregates.[1] These aggregates can physically damage cell membranes or trigger non-specific stress responses (e.g., inflammasome activation) that mask the specific TLR7 signal.[1]

• Recommendation: Validate solubility limits in your specific media using light microscopy before adding cells. Keep final concentrations below 50 µM if possible.

Q4: How does the "syn" conformation affect my experiment?

• Context: The bromine at C8 creates steric hindrance with the sugar ring, forcing the base to rotate into the syn position (over the sugar).

• Impact: This specific shape is what TLR7 recognizes. If the bromine is lost (via light exposure), the molecule reverts to the anti conformation (native Guanosine) and loses all TLR7 potency. This underscores the critical need for light protection to maintain conformational integrity.

References

• Lee, J., et al. (2003).[1] Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: Activation of Toll-like receptor 7. Proceedings of the National Academy of Sciences (PNAS).[1] Retrieved from [Link][1]

• Wong, C.H., et al. (2012).[1] Halogenated Guanosine Derivatives: Synthesis and Stability. Journal of Organic Chemistry. (General reference for nucleoside stability).

Sources

• 1. 8-Bromoguanosine 3',5'-cyclic monophosphate - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Guide: Optimizing 8-Bromoguanosine for TLR7 Activation in Cell Culture

[1][2]

Introduction & Critical Distinction

8-Bromoguanosine (8-Br-Guo) is a C8-substituted guanosine ribonucleoside that functions primarily as an immunostimulant.[1] It acts as an agonist for Toll-like Receptor 7 (TLR7) , triggering the MyD88-dependent signaling pathway to induce pro-inflammatory cytokines (TNF-

, IL-6) and B-cell proliferation.[1]

⚠️ CRITICAL WARNING: Identity Confirmation

Before proceeding, verify your vial. There is frequent confusion between this compound and its cyclic phosphate derivatives.

• 8-Bromoguanosine (CAS 4016-63-1): The correct TLR7 agonist.[1]

• 8-Br-cAMP / 8-Br-cGMP: These are PKA/PKG activators.[1] They will not activate TLR7 and will ruin your immunology experiment.

Solubility & Stock Preparation (The #1 Failure Point)[1][2]

The most common technical support ticket regarding 8-Br-Guo is "precipitation in the well" or "lack of activity." Both usually stem from improper solubilization. 8-Br-Guo is hydrophobic and sparingly soluble in aqueous buffers.[1]

Solubility Limits

Solvent	Max Solubility	Stability	Notes
DMSO (Anhydrous)	~20–30 mg/mL	High (-20°C)	Recommended. Freeze/thaw stable.[1]
1M NaOH	~10–20 mg/mL	Low	Use immediately. High pH damages RNA/cells if not buffered.
PBS / Media	< 0.5 mg/mL	Very Low	Do not make stocks in PBS. It will crash out.

Protocol: Creating a Stable 50 mM Stock

• Weighing: Weigh 18.1 mg of 8-Bromoguanosine (MW: ~362.1 g/mol ).

• Solvent Addition: Add 1.0 mL of sterile, anhydrous DMSO (dimethyl sulfoxide).

  • Why DMSO? It disrupts the crystal lattice more effectively than water without hydrolyzing the glycosidic bond.

• Dissolution: Vortex vigorously for 30–60 seconds. If crystals persist, warm to 37°C in a water bath for 5 minutes.

• Sterilization: If using for cell culture, pass through a 0.2 µm PTFE or Nylon syringe filter. Do not use cellulose acetate (DMSO dissolves it).[1]

• Storage: Aliquot into dark vials (20-50 µL) and store at -20°C. Avoid repeated freeze-thaws (max 3 cycles).

Experimental Optimization: The Titration Matrix

Because 8-Br-Guo is a first-generation TLR7 agonist, it is less potent than modern synthetic analogs like Resiquimod (R848).[1] Consequently, it requires higher working concentrations (micromolar to millimolar range), which brings it dangerously close to its solubility limit in culture media.[1]

Recommended Titration Range

Perform a dose-response pilot using the following matrix.

Cell Type	Low Dose	Medium Dose	High Dose	Incubation Time
HEK-Blue™ TLR7 (Reporter)	50 µM	250 µM	500 µM	16–24 Hours
Mouse Splenocytes	100 µM	500 µM	1 mM*	24–48 Hours
Human PBMCs	50 µM	200 µM	800 µM	24 Hours

*Note: At 1 mM, you are approaching the aqueous solubility limit (~1.4 mM). Inspect wells for crystals.

The "Step-Down" Dilution Method

To prevent "shock precipitation" when adding the hydrophobic DMSO stock to aqueous media:

• Pre-warm your culture media to 37°C.

• Prepare an Intermediate Dilution (10x working conc) in media.

  • Example: To get 100 µM final: Dilute 50 mM stock 1:50 into media (making 1 mM), vortex immediately, then add this 1 mM solution 1:10 to your cells.

• Never add 100% DMSO stock directly to the cell well if the final concentration requires >0.5% DMSO.

Visualizing the Mechanism & Workflow

Figure 1: TLR7 Signaling Pathway

Understanding the pathway helps troubleshoot "No Activity" results. If 8-Br-Guo fails, check downstream nodes (MyD88/NF-kB).[1]

Figure 1: 8-Bromoguanosine activates TLR7 within the endosome, recruiting MyD88 to drive NF-kB translocation and cytokine production.[1]

Troubleshooting Guide (FAQ)

Q1: I see needle-like crystals in my cell culture wells after 2 hours.

Diagnosis: Precipitation due to "Solvent Shock" or saturation. The Fix:

• Ensure final concentration is < 1 mM.

• Use the "Step-Down" dilution method (see Section 3).[1]

• Limit final DMSO concentration to < 0.5% (v/v). High DMSO lowers the solubility of the drug in the aqueous phase.

Q2: My cells are dying, but not from the drug mechanism.

Diagnosis: DMSO toxicity. The Fix:

• Calculate your final DMSO %. If you use a 10 mM stock to achieve 1 mM final, you are adding 10% DMSO. This is lethal.

• You must use a high-concentration stock (50 mM) so the volume added is negligible (e.g., 1:100 dilution = 1% DMSO; 1:500 dilution = 0.2% DMSO).[1]

Q3: I am getting high background in my ELISA.

Diagnosis: Non-specific immune activation.[2] The Fix:

• Guanosine analogs can sometimes activate other pathways at high doses.

• Control Check: Did you run a "Vehicle Only" (DMSO) control? DMSO itself can induce mild stress responses in sensitive cell lines.

Q4: Can I use NaOH to dissolve it instead?

Technical Insight: Yes, 8-Br-Guo dissolves in 1M NaOH or 1M NH₄OH due to deprotonation of the N1 position. Risk: Adding unbuffered NaOH to cell media will shift the pH drastically (phenol red turns purple). If you use NaOH, you must neutralize the stock with equimolar HCl or dilute it into a highly buffered media (e.g., HEPES-buffered RPMI) and verify pH is 7.2–7.4 before adding to cells.[1] DMSO is safer for beginners.

References

• Cayman Chemical. (2024). 8-Bromoguanosine Product Information & Solubility Data. Link

• Heil, F., et al. (2004). "Species-Specific Recognition of Single-Stranded RNA via Toll-like Receptor 7 and 8". Science, 303(5663), 1526-1529.[1] Link

• InvivoGen. (2024). TLR7 Agonist Review and Protocols. Link

• PubChem. (2024). 8-Bromoguanosine Compound Summary (CID 95729).[1] Link

Sources

• 1. 8-Bromoguanosine 3',5'-cyclic monophosphate - Wikipedia [en.wikipedia.org]
• 2. Targeted Delivery of TLR7 Agonists to the Tumor Microenvironment Enhances Tumor Immunity via Activation of Tumor-Resident Myeloid Cells - PMC [pmc.ncbi.nlm.nih.gov]

how to confirm the syn conformation of 8-Bromoguanosine

Technical Support Ticket #8BR-CONF-001 Subject: Structural Validation of 8-Bromoguanosine (syn Conformation) Status: Open Assigned Specialist: Senior Application Scientist[1]

User Case Overview

The Issue: You have synthesized or purchased 8-Bromoguanosine (8-Br-G) and need to definitively confirm that the bromine substitution at the C8 position has successfully forced the nucleoside into the syn conformation. The Science: In canonical Guanosine, the base adopts the anti conformation to minimize steric clash. However, the bulky Bromine atom at C8 creates a steric conflict with the ribose O4' oxygen, energetically forcing the purine ring to rotate 180° into the syn conformation. This structural shift is critical because it alters the molecule's biological recognition (e.g., Z-DNA induction, kinase activation).[1]

Diagnostic Workflow

The following guide prioritizes methods based on accessibility and definitive power.

Figure 1: Decision matrix for structural validation. NMR and CD provide rapid solution-state confirmation, while X-ray crystallography offers atomic-resolution proof.[1]

Protocol A: NMR Spectroscopy (The Workhorse)

Objective: Indirect confirmation via chemical shift anisotropy and paramagnetic effects. Prerequisite: High-purity sample (>95%).

Sample Preparation

• Solvent: Dissolve 5–10 mg of 8-Br-G in 0.6 mL of DMSO-d6 .

  • Why DMSO? 8-Br-G has poor solubility in water.[1] DMSO also prevents base stacking aggregation which can complicate chemical shift interpretation.

• Reference: Run a parallel sample of unsubstituted Guanosine (G) for direct comparison.

The "Missing Proton" Check

• Observation: In the aromatic region (approx. 7.8 – 8.5 ppm), you typically see the H8 singlet in Guanosine.

• Result: In 8-Br-G, this signal must be absent .

• Troubleshooting: If you see a singlet here, your bromination failed, or you have significant starting material contamination.[1]

The H2' Diagnostic Shift (Critical Step)

Because H8 is replaced by Br, you cannot use the standard H8-H1' NOE (Nuclear Overhauser Effect) to determine distance.[1] Instead, rely on the H2' Chemical Shift .

• Mechanism: In the syn conformation, the purine ring rotates such that the N3 nitrogen and the bulk of the six-membered ring are positioned over the sugar moiety. This places the sugar H2' proton in the deshielding zone of the base's magnetic anisotropy.

• Data Analysis:

  Proton	Guanosine (anti)	8-Br-Guanosine (syn)	Shift Interpretation
  H8	~7.9 ppm	Absent	Confirms Bromination
  H1'	~5.7 ppm	~5.8 - 6.0 ppm	Slight Downfield Shift

  | H2' | ~4.4 ppm | > 5.0 ppm | Major Downfield Shift |[1][2][3][4][5][6][7]

• Pass Criteria: A significant downfield shift (deshielding) of the H2' signal by >0.5 ppm compared to the Guanosine control is the hallmark of the syn conformation in solution [1].

Protocol B: Circular Dichroism (CD) (Rapid Screening)

Objective: Confirm global conformational inversion. Why it works: The syn vs. anti orientation changes the chirality of the chromophore environment relative to the sugar, inverting the Cotton effect.

Experimental Setup

• Concentration: Prepare a 50 µM solution in phosphate buffer (pH 7.0). Ensure the sample is fully dissolved (sonicate if necessary).[1]

• Range: Scan from 320 nm to 200 nm.

Spectral Interpretation

• Canonical Guanosine (anti):

  • Positive band at ~260 nm.[6]

  • Negative band at ~240 nm.[6]

• 8-Bromoguanosine (syn):

  • Inversion: The spectrum will essentially flip.

  • Look for a Negative band at ~260–265 nm .

  • Look for a Positive band at ~210–220 nm .

Note: If your CD spectrum shows a negative peak at 295 nm, this may indicate the formation of higher-order structures (like G-quadruplexes) rather than just the monomeric syn conformation.[1] Ensure low concentration to avoid aggregation [2].

Protocol C: X-Ray Crystallography (Definitive)

Objective: Direct atomic visualization. Context: If your application requires FDA-level structural validation, this is the non-negotiable standard.

Crystallization Protocol

• Method: Slow Evaporation.

• Solvent: Water/Methanol (50:50 v/v).

• Procedure: Dissolve 8-Br-G to saturation at 40°C. Filter through a 0.22 µm membrane into a clean vial. Cover with parafilm, poke 3 small holes, and leave at room temperature in a vibration-free zone.[1]

• Expected Morphology: Monoclinic needles.[7]

Structural Metrics (Validation)

Upon solving the structure, verify the Glycosidic Torsion Angle (

) :

• Definition: Angle defined by O4'–C1'–N9–C4.[1][7]

• Target Value: For syn,

  should be between -90° and +90° (typically +35° to +70° for 8-Br-G).[1]

• Contrast:Anti conformation typically shows

  between -90° and -180° [3].[1]

Frequently Asked Questions (FAQ)

Q: My NMR sample has a precipitate. Will this affect the syn determination? A: Yes. Precipitation causes line broadening, obscuring the H1'/H2' coupling constants. Add 10% D2O to your DMSO-d6 or gently heat the sample to 35°C during acquisition to sharpen the peaks.

Q: Can I use NOESY to confirm syn if H8 is missing? A: Yes, but it is more complex. In the syn conformation, the bulky Br at C8 forces the base N3 to be in close proximity to the sugar 5'-OH or H5' protons. A NOESY cross-peak between the Sugar H1' and the Base NH2 (exocyclic amino) can sometimes be observed in syn, which is geometrically less favorable in anti. However, the chemical shift method (Protocol A) is generally more robust for 8-substituted purines.[1]

Q: Does 8-Br-G always exist as syn? A: In the crystal state, yes.[1] In solution, it exists in a dynamic equilibrium heavily biased (>90%) toward syn due to the steric clash between the Br atom and the ribose oxygen (O4').[1] The anti conformer is energetically penalized [4].

References

• Uesugi, S., & Ikehara, M. (1977).[1][8] Carbon-13 magnetic resonance spectra of 8-substituted purine nucleosides. Characteristic shifts for the syn conformation.[4][7][8] Journal of the American Chemical Society, 99(10), 3250–3253.[1]

• Gottarelli, G., et al. (2011).[1] Circular Dichroism Study of Supramolecular Assemblies of Guanosine 5'-Monophosphate. National Institutes of Health / PMC.

• Tavale, S. S., & Sobell, H. M. (1970).[1] Crystal and molecular structure of 8-bromoguanosine and 8-bromoadenosine, two purine nucleosides in the syn conformation.[1][9][10] Journal of Molecular Biology, 48(1), 109–123.[1][10]

• Yajima, R., et al. (2007).[1][11] A conformationally restricted guanosine analog reveals the catalytic relevance of three structures of an RNA enzyme. Chemistry & Biology, 14(1), 23–30.[1][3][11]

Sources

• 1. 8-Bromoguanosine 3',5'-cyclic monophosphate - Wikipedia [en.wikipedia.org]
• 2. 8-Bromoguanosine | 4016-63-1 [chemicalbook.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Interrelation between glycosidic torsion, sugar pucker, and backbone conformation in 5'-beta-nucleotides. A 1H and 31P fast Fourier transform nuclear magnetic resonance investigation of the conformation of 8-aza-5'-beta-adenosine monophosphate and 8-aza-5'-beta-guanosine monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hydrogen-Bonding Interactions of 8-Substituted Purine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Circular Dichroism Study of Supramolecular Assemblies of Guanosine 5’-Monophosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, crystal structure, and spectroscopic properties of 8-(8-guanosyl)guanosine - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. Carbon-13 magnetic resonance spectra of 8-substituted purine nucleosides. Characteristic shifts for the syn conformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Crystal and molecular structure of 8-bromoguanosine and 8-bromoadenosine, two purine nucleosides in the syn conformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A conformationally restricted guanosine analog reveals the catalytic relevance of three structures of an RNA enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]

Guanosine Bromination Technical Support Center: A Guide to Mitigating Side Reactions

Welcome to the Technical Support Center for guanosine bromination. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this crucial reaction. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the causality of side reactions and how to design self-validating experiments for clean, high-yield synthesis of 8-bromoguanosine.

Core Concepts in Guanosine Bromination: Achieving C8-Selectivity

The bromination of guanosine is a cornerstone of nucleoside chemistry, providing a versatile intermediate for further functionalization. The primary goal is the regioselective introduction of a bromine atom at the C8 position of the purine ring. This position is the most electron-rich and sterically accessible site for electrophilic aromatic substitution on the guanine base. However, the inherent reactivity of the guanosine molecule presents several challenges, leading to a range of potential side reactions. Understanding the mechanisms of these side reactions is the first step toward mitigating them.

Troubleshooting Guide: From Failed Reactions to Impure Products

This section addresses common issues encountered during guanosine bromination in a question-and-answer format, providing both diagnostic advice and actionable solutions.

Issue 1: Low or No Yield of 8-Bromoguanosine

Question: I've followed a standard bromination protocol using N-bromosuccinimide (NBS) in dimethylformamide (DMF), but my TLC analysis shows mostly unreacted starting material and my final yield is very low. What could be the problem?

Answer:

Low conversion in guanosine bromination can stem from several factors, ranging from reagent quality to reaction conditions. Here’s a systematic approach to troubleshooting:

• Reagent Inactivity:

  • NBS Degradation: N-bromosuccinimide can decompose over time, especially if exposed to moisture or light. A simple visual check can be informative; pure NBS is a white to slightly off-white crystalline solid. If your NBS is yellow or orange, it has likely started to decompose, releasing bromine. For best results, use freshly recrystallized NBS or a newly opened bottle from a reputable supplier.

  • Solvent Quality: DMF is a common solvent for this reaction, but it must be anhydrous. Water in the solvent can react with NBS and other intermediates, quenching the reaction.[1] Always use a dry, high-purity grade of DMF.

• Suboptimal Reaction Conditions:

  • Insufficient Activation: Electrophilic bromination of the electron-rich purine ring is generally facile. However, if the reaction is sluggish, the addition of a catalytic amount of a Lewis acid, such as trimethylsilyl trifluoromethanesulfonate (TMSOTf), can enhance the electrophilicity of the bromine source and accelerate the reaction.[2]

  • Temperature: While many protocols are run at room temperature, gentle heating (e.g., to 40-50 °C) can sometimes improve the reaction rate. However, be cautious, as higher temperatures can also promote side reactions.[3]

• Workup Issues:

  • Product Loss: 8-bromoguanosine has some solubility in water. During the workup, if you are quenching with an aqueous solution and then filtering, you may be losing product to the filtrate. To minimize this, ensure the precipitation of your product is complete by cooling the mixture on ice before filtration. Washing the precipitate with a minimal amount of cold water and then a non-polar solvent like cold acetone can help remove impurities without significant product loss.[4][5]

Issue 2: Multiple Spots on TLC/HPLC Indicating a Mixture of Products

Question: My reaction seems to have worked, but my TLC and HPLC analysis show multiple product spots. How do I identify these byproducts and prevent their formation?

Answer:

The presence of multiple products is a common challenge and points to a lack of selectivity in the bromination reaction. The most likely culprits are over-bromination, reaction at other nucleophilic sites, and degradation of the guanosine molecule.

• Identifying the Byproducts:

  • Over-bromination (Di-bromo Species): The formation of a di-brominated guanosine derivative is possible, though less common than other side reactions. This would result in a product with a higher molecular weight, which can be confirmed by mass spectrometry. On a TLC plate, it would likely have a different polarity compared to the mono-brominated product.

  • N7-Bromination: The N7 position of the guanine ring is also nucleophilic and can be a site of electrophilic attack. While C8 bromination is generally favored, reaction conditions can influence the regioselectivity. N7-alkylation is known to destabilize the N-glycosidic bond, so N7-bromination could be a precursor to degradation products.[6][7]

  • Oxidative Degradation: Brominating agents are also oxidants. Guanine can be oxidized by bromine, leading to a complex mixture of degradation products.[8] These may include species where the purine ring has been opened.

  • N-Glycosidic Bond Cleavage: The N-glycosidic bond of purine nucleosides is susceptible to cleavage under acidic conditions.[9][10] If the reaction conditions become acidic (e.g., due to the formation of HBr as a byproduct), you may observe the formation of free 8-bromoguanine and ribose degradation products.

• Preventing Side Product Formation:

  • Stoichiometry of the Brominating Agent: Use a controlled amount of the brominating agent (typically 1.0-1.2 equivalents). A large excess will significantly increase the likelihood of over-bromination.

  • Choice of Brominating Agent: While NBS is common, 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) is an excellent alternative that can offer higher yields and cleaner reactions.[2][11] DBDMH has a higher bromine content by weight and its byproduct, 5,5-dimethylhydantoin, is often less soluble, simplifying purification.[2]

  • pH Control: The stability of the N-glycosidic bond is pH-dependent.[12] Adding a non-nucleophilic base, such as sodium acetate, can buffer the reaction mixture and scavenge any acid generated, thus protecting the glycosidic linkage.[4]

  • Protecting Groups: For the cleanest reactions, especially when undertaking multi-step syntheses, the use of protecting groups on the ribose hydroxyls and the exocyclic N2-amine is highly recommended. This is discussed in detail in the FAQ section.

Issue 3: Product Degradation During Purification

Question: I managed to get a decent crude product, but it seems to be degrading during column chromatography or recrystallization. What's happening and how can I purify my 8-bromoguanosine effectively?

Answer:

8-bromoguanosine can be sensitive to both acidic and basic conditions, as well as prolonged heating. The purification strategy must be chosen carefully to avoid degradation.

• Purification Strategies:

  • Recrystallization: This is often the most effective method for purifying 8-bromoguanosine. A common and effective solvent for recrystallization is hot water.[5] The crude product is dissolved in a minimal amount of boiling water, and the solution is allowed to cool slowly. The pure 8-bromoguanosine will crystallize out, leaving many impurities in the mother liquor. It is crucial to avoid excessively prolonged heating, which can lead to degradation.

  • Column Chromatography: If recrystallization does not provide sufficient purity, silica gel chromatography can be employed. However, standard silica can be slightly acidic, which may cause degradation. To mitigate this, you can either use deactivated (neutral) silica gel or add a small amount of a non-nucleophilic base, such as triethylamine (e.g., 0.5-1%), to the eluent. A common eluent system is a gradient of methanol in dichloromethane.

  • Washing: A simple and often effective initial purification step is to wash the crude solid with cold water to remove water-soluble impurities, followed by a wash with a cold organic solvent like acetone to remove non-polar impurities.[5]

Frequently Asked Questions (FAQs)

Q1: Do I need to use protecting groups for guanosine bromination?

A1: While it is possible to directly brominate unprotected guanosine, the use of protecting groups is highly recommended for achieving the highest yields and purity, especially if the 8-bromoguanosine is an intermediate for a multi-step synthesis.[2][3] The primary reasons for using protecting groups are:

• To prevent reactions at the ribose hydroxyl groups: The 2', 3', and 5' hydroxyl groups are nucleophilic and can react with the brominating agent or other electrophiles present.

• To prevent reactions at the exocyclic N2-amino group: This amine group is also nucleophilic and can compete with the C8 position for the electrophilic bromine.

• To improve solubility: Protecting groups can increase the solubility of the nucleoside in organic solvents, which can be advantageous for the reaction and purification.

An effective strategy is to use an orthogonal protecting group scheme, where each protecting group can be removed under specific conditions without affecting the others.[13][14][15] For example, silyl ethers (like TBDMS) for the hydroxyl groups are stable under a wide range of conditions and can be removed with fluoride ions, while an acyl group on the N2-amine can be removed under basic conditions.

Q2: What is the best solvent for guanosine bromination?

A2: Polar aprotic solvents are generally the best choice for guanosine bromination.

• Dimethylformamide (DMF): This is the most commonly used solvent. It is an excellent polar aprotic solvent that dissolves guanosine and its derivatives well.[1] However, it is important to use anhydrous DMF, as water can interfere with the reaction. It's also worth noting that NBS in DMF can be a hazardous combination at elevated temperatures, so reactions should be carefully monitored.[16]

• Acetonitrile (CH3CN) and Dichloromethane (CH2Cl2): These are also effective aprotic solvents for this reaction.[2] They are less polar than DMF but can be good alternatives, especially when solubility is not an issue.

Q3: How can I monitor the progress of my guanosine bromination reaction?

A3: Thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC) are the most common methods for monitoring the reaction.

• TLC: Use a mobile phase that gives good separation between the starting material (guanosine) and the product (8-bromoguanosine). A mixture of dichloromethane and methanol (e.g., 9:1 or 8:2 v/v) is a good starting point. The product, being slightly more non-polar due to the bromine atom, will typically have a slightly higher Rf value than the starting material. The spots can be visualized under a UV lamp (254 nm).

• HPLC: Reverse-phase HPLC is an excellent tool for quantitative monitoring.[17][18] A C18 column with a gradient of acetonitrile or methanol in water (often with a small amount of a buffer like ammonium acetate or formic acid) will provide good separation of guanosine, 8-bromoguanosine, and any byproducts.

Q4: What are the characteristic NMR signals for 8-bromoguanosine?

A4: The most telling signal in the 1H NMR spectrum of 8-bromoguanosine is the absence of the H8 proton signal, which is present in the starting material (guanosine) typically around 7.8-8.0 ppm (in DMSO-d6). The other proton signals of the ribose and the exocyclic amine will also be present, though their chemical shifts may be slightly altered compared to the starting material. The 13C NMR will show a signal for the C8 carbon directly attached to the bromine, typically shifted to a higher field (lower ppm value) compared to the C8-H in guanosine.

Experimental Protocols

Protocol 1: Direct Bromination of Unprotected Guanosine with Bromine Water

This protocol is a classic and straightforward method, but care must be taken to control the stoichiometry of the bromine.

Materials:

• Guanosine

• Deionized water

• Bromine

• Cold deionized water

• Cold acetone

Procedure:

• Suspend guanosine (1.0 eq) in deionized water.

• Slowly add a saturated solution of bromine in water dropwise to the stirred suspension. The bromine color should disappear after each addition.

• Continue adding the bromine solution until a faint, persistent yellow-orange color remains.

• Stir the reaction mixture for an additional 30 minutes at room temperature.

• Quench any excess bromine by adding a few drops of a saturated sodium bisulfite solution until the color disappears.

• Cool the reaction mixture in an ice bath for 30 minutes to precipitate the product.

• Collect the solid by vacuum filtration.

• Wash the solid with a small amount of cold deionized water, followed by a small amount of cold acetone.

• Dry the product under vacuum to yield 8-bromoguanosine.

Protocol 2: Bromination of Guanosine with 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

This protocol often provides a cleaner reaction and simpler workup compared to using liquid bromine.

Materials:

• Guanosine

• Anhydrous Dimethylformamide (DMF)

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Saturated aqueous sodium thiosulfate solution

• Deionized water

Procedure:

• Dissolve guanosine (1.0 eq) in anhydrous DMF in a flask protected from light.

• Add DBDMH (0.55 eq, as it contains two bromine atoms) in one portion to the stirred solution.

• Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is typically complete within a few hours.

• Upon completion, pour the reaction mixture into an equal volume of water.

• Quench any remaining brominating agent by adding a saturated aqueous solution of sodium thiosulfate until the yellow color disappears.

• Cool the mixture in an ice bath to precipitate the product.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

Visualizations

Reaction Scheme: Electrophilic Bromination of Guanosine at C8

Caption: Electrophilic bromination of guanosine to yield 8-bromoguanosine.

Troubleshooting Workflow for Low Yield

Caption: Systematic troubleshooting workflow for low yield in guanosine bromination.

References

• Chavali, M., et al. (2012). Bromination at C-5 of pyrimidine and C-8 of purine nucleosides with 1,3-dibromo-5,5-dimethylhydantoin. Tetrahedron Letters, 53(33), 4439-4441. [Link]

• Nucleic Acids Book. (n.d.). 2.4 Stability of N-Glycosidic Bonds. [Link]

• Goodman, M. G., & Weigle, W. O. (1982). Bromination of guanosine and cyclic GMP confers resistance to metabolic processing by B cells. Journal of Immunology, 129(6), 2715–2717. [Link]

• Chattopadhyaya, J. (2001). The bromination of purines with a charge transfer complex between bromine and lutidine. Tetrahedron Letters, 42(36), 6279-6282.
• Kocienski, P. J. (1994). Protecting Groups. Thieme.

• Dunn, E. (2023). Mechanisms of Formation of Novel Guanine-Guanine Cross-Links as Major End Products during One-Electron Oxidation of Guanine Derivatives. Electronic Theses and Dissertations. Paper 4202. [Link]

• Mund, M., & Naumov, S. (1966). Oxidation of guanine and guanosine by bromine. Biochemical and Biophysical Research Communications, 24(3), 401-405. [Link]

• Zoltewicz, J. A., Clark, D. F., & Sharpless, T. W. (1970). Kinetics and mechanism of the acid-catalyzed hydrolysis of the N-glycosidic bond of 7-methylguanosine and its 2',3'-O-isopropylidene derivative. Journal of the American Chemical Society, 92(6), 1741–1750.

• Nucleic Acids Book. (n.d.). 4.7 Hydrolysis of N-Glycosidic Bonds. [Link]

• Fan, R., et al. (2015). Beyond a solvent: triple roles of dimethylformamide in organic chemistry. RSC Advances, 5(83), 67532-67551. [Link]

• Kates, S. A., & Albericio, F. (2000). Orthogonal Protecting Groups for N(alpha)-amino and C-terminal Carboxyl Functions in Solid-Phase Peptide Synthesis. Biopolymers, 55(2), 123-139. [Link]

• Al-Ghourani, M. Z., et al. (2018). Effect of pH on the activity and stability of G I... [Link]

• Crean, C., et al. (2015). Mechanisms and energetics for N-glycosidic bond cleavage of protonated 2′-deoxyguanosine and guanosine. Physical Chemistry Chemical Physics, 17(32), 20955-20967. [Link]

• Wuts, P. G. M. (2007). THE ROLE OF PROTECTIVE GROUPS IN ORGANIC SYNTHESIS. The Journal of Organic Chemistry, 72(25), 9469–9479.

• Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

• University of Rochester. (n.d.). How To: Troubleshoot a Reaction. [Link]

• Zard, S. Z. (2002). Modification of guanosine with cyanopropargylic alcohols. Tetrahedron Letters, 43(49), 8977-8979.

• Chatterjee, A., & Saraogi, I. (2020). Selective functionalization at N2-position of guanine in oligonucleotides via reductive amination. Chemical Communications, 56(64), 9125-9128. [Link]

• Studer, A., & Amrein, S. (2002).

• Bak, A., et al. (2012). An optimized electrochemistry-liquid chromatography-mass spectrometry method for studying guanosine oxidation. Journal of Mass Spectrometry, 47(2), 155-162. [Link]

• Reese, C. B. (2002). Protection of 2'-Hydroxy Functions of Ribonucleosides. Current Protocols in Nucleic Acid Chemistry.

• Kowalski, J., et al. (2023). Synthesis and Evaluation of Diguanosine Cap Analogs Modified at the C8-Position by Suzuki–Miyaura Cross-Coupling: Discovery of 7-Methylguanosine-Based Molecular Rotors. The Journal of Organic Chemistry, 88(11), 7343–7353. [Link]

• Baker, S. I., et al. (2022). Enhanced Reactivity for Aromatic Bromination via Halogen Bonding with Lactic Acid Derivatives. The Journal of Organic Chemistry, 87(13), 8492–8502. [Link]

• European Patent Office. (2004). Method for purifying a bromine compound (EP0913381B1).

• Stivers, J. T. (2018). Mechanisms for enzymatic cleavage of the N-glycosidic bond in DNA. Chemical Reviews, 118(10), 5037–5064. [Link]

• Clendinen, C. S., et al. (2015). Combining Mass Spectrometry and NMR Improves Metabolite Detection and Annotation. Analytical Chemistry, 87(14), 7345–7353. [Link]

• MANAC Inc. (2022). Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9. Chemia. [Link]

• Saraogi, I., et al. (2020). Selective functionalization at N2-position of guanine in oligonucleotides via reductive amination. Chemical Communications. [Link]

• Lee, S. H., et al. (2001). 1 H NMR spectra of guanosine (A) and its HPLC-purified chlorinated... ResearchGate. [Link]

• Scientific Update. (2024). A Dangerous Bromance. [Link]

• Fàbrega, C., et al. (2001). Synthesis and properties of oligonucleotides containing 8-bromo-2 '-deoxyguanosine. Nucleosides, Nucleotides and Nucleic Acids, 20(3), 251-260.

• Wenska, G., & Skalski, B. (1995). Temperature-dependent regioselectivity of nucleophilic aromatic photosubstitution. Evidence that activation energy controls reactivity. Journal of the American Chemical Society, 117(48), 11945–11949. [Link]

• Wozniak, M., et al. (2022). Post–Column Guanosine Addition as a Screening Tool in the Search for Effective G–Quadruplex Binders—A Case Study of Achyrocline satureioides Phenolic Compounds. Molecules, 27(9), 2959.
• Beaucage, S. L. (2001). Protecting Groups for the Synthesis of Ribonucleic Acids. CHIMIA International Journal for Chemistry, 55(4), 320-324.

• Bing, Y., et al. (2023). Integrating NMR and MS for Improved Metabolomic Analysis: From Methodologies to Applications. Metabolites, 13(6), 748. [Link]

• Shafirovich, V., et al. (2001). Mechanisms of oxidation of guanine in DNA by carbonate radical anion, a decomposition product of nitrosoperoxycarbonate. The Journal of Physical Chemistry B, 105(48), 12193-12200.

• Cora, E. (2017). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. [Link]

• Kumar, A., et al. (2012). Solvent-free methodologies for organic brominations using quaternary ammonium tribromides.

• LCGC International. (n.d.). Some Essential Principles of Effective Troubleshooting. [Link]

• PacBio. (2018). Guide - Low Yield Troubleshooting. [Link]

• Klym, O., et al. (2018). Synthesis of 6‐ or 8‐Bromo Flavonoids by Regioselective Mono‐Bromination and Deprotection Protocol from Flavonoid Alkyl Ethers. ChemistrySelect, 3(29), 8493-8497.

• Novartis OAK. (2021). Safe Scale-Up of a NBS-Involved Bromination Reaction: Thermal Safety Analysis Contributes to Process Optimization. [Link]

• Wikipedia. (n.d.). 8-Bromoguanosine 3',5'-cyclic monophosphate. [Link]

• Martins, Z., et al. (2023). Shock-Induced Degradation of Guanosine and Uridine Promoted by Nickel and Carbonate: Potential Applications. Life, 13(12), 2337. [Link]

• Li, D., & Chen, S. (2021). Research Progress of NMR in Natural Product Quantification. Molecules, 26(20), 6296. [Link]

Sources

• 1. Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. aromatic chlorination bromination electrophilic substitution in benzene methylbenzene mechanism reagents reaction conditions organic synthesis [docbrown.info]
• 6. Stability of N-Glycosidic Bonds [tud.ttu.ee]
• 7. Hydrolysis of N-glycosidic Bonds [tud.ttu.ee]
• 8. How To [chem.rochester.edu]
• 9. Bromination of guanosine and cyclic GMP confers resistance to metabolic processing by B cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Protective Groups [organic-chemistry.org]
• 15. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Shock-Induced Degradation of Guanosine and Uridine Promoted by Nickel and Carbonate: Potential Applications [mdpi.com]
• 17. Organic Syntheses Procedure [orgsyn.org]
• 18. 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH [organic-chemistry.org]

Technical Guide: Optimizing Storage &amp; Handling of 8-Bromoguanosine

Executive Summary & Scientific Rationale

8-Bromoguanosine (8-Br-Guo) is a C8-substituted guanosine derivative widely utilized as an immunostimulant (TLR7/8 agonist) and a conformational probe in RNA biology. Its chemical utility stems from the bulky bromine atom at the C8 position, which forces the nucleoside into a syn conformation due to steric hindrance with the ribose ring [1].[1]

However, this structural modification introduces specific stability challenges. The electron-withdrawing nature of the bromine atom alters the electron density of the purine ring, affecting the stability of the

-glycosidic bond. Furthermore, halogenated nucleosides possess inherent photosensitivity, making the carbon-bromine (C-Br) bond susceptible to homolytic cleavage under UV/visible light exposure.

This guide provides an evidence-based framework for preserving the structural integrity and biological activity of 8-Bromoguanosine.

Core Storage Directives (The "Golden Rules")

To maintain purity >98% over extended periods, adherence to these three pillars is non-negotiable.

Parameter	Optimal Condition	Critical Mechanism
Temperature	-20°C (Long-term)	Slows thermodynamic degradation kinetics (Arrhenius principle).
Humidity	Desiccated (<20% RH)	Prevents moisture-mediated hydrolysis of the -glycosidic bond.
Light	Dark / Amber Vial	Prevents photolytic dehalogenation (cleavage of C-Br bond).

The "Thaw-Clump" Phenomenon

Issue: Users often report the powder turning into a sticky, yellowed mass. Cause: Opening a cold vial in a humid room causes immediate condensation. Water reacts with the powder, initiating hydrolysis and physical aggregation. Protocol: Always equilibrate the vial to room temperature (approx. 30 mins) inside a desiccator before opening.

Storage & Handling Decision Tree

The following logic flow illustrates the decision-making process for storage based on your experimental frequency and solvent choice.

Figure 1: Decision matrix for handling 8-Bromoguanosine from receipt to experimentation.

Troubleshooting & FAQs

Q1: My 8-Bromoguanosine powder has turned slightly yellow. Is it still usable?

Diagnosis: Yellowing typically indicates oxidation or photolytic degradation (release of free bromine or formation of oxidative byproducts). Action:

• Check Solubility: Degraded product often has reduced solubility in DMSO.

• Run QC: Perform a rapid HPLC or TLC check. If purity is <95%, discard. The breakdown products can be cytotoxic and may interfere with TLR signaling assays, leading to false negatives.

Q2: I cannot get the powder to dissolve in water or PBS.

Scientific Context: Guanosine analogs are notoriously difficult to dissolve in neutral aqueous solutions due to strong intermolecular hydrogen bonding and stacking interactions [2]. Solution:

• Method A (DMSO Spike): Dissolve the powder in 100% DMSO first to create a high-concentration stock (e.g., 20 mg/mL). Then, dilute this into your aqueous buffer. Note: Ensure the final DMSO concentration is <0.1% or within the tolerance of your cell line.

• Method B (pH Adjustment): Guanosine derivatives are more soluble at alkaline pH. You can use 1M NaOH to adjust the pH to ~9-10 to aid dissolution, then back-titrate carefully. Warning: High pH accelerates hydrolysis; use immediately.

Q3: Can I autoclave the stock solution?

Verdict: ABSOLUTELY NOT. Reasoning: The high heat (121°C) and pressure will rapidly hydrolyze the

-glycosidic bond and potentially cleave the bromine atom. Alternative: Sterilize by filtration using a 0.22 µm PVDF or PES membrane filter after full dissolution.

Detailed Protocols

Protocol A: Preparation of High-Stability Stock Solution (DMSO)

Best for: Long-term use, cell culture spikes.

• Weighing: Weigh the desired amount of 8-Br-Guo (MW: 362.14 g/mol ) in a static-free environment.

• Solvent: Add anhydrous DMSO (Dimethyl Sulfoxide).

  • Target: 10-20 mg/mL is a safe range. Some sources cite up to 100 mg/mL with sonication [3], but 20 mg/mL ensures stability against precipitation.

• Dissolution: Vortex vigorously. If particles remain, sonicate in a water bath at 37°C for 5-10 minutes.

• Aliquoting: Dispense into light-protective amber microtubes (e.g., 50 µL aliquots).

• Storage: Freeze at -20°C (stable for ~1 month) or -80°C (stable for ~6 months).

Protocol B: QC Check (UV-Vis Spectrum)

Use this to verify integrity if storage conditions were compromised.

• Dilute a small aliquot of your stock in PBS (pH 7.4) to a concentration of ~50 µM.

• Measure Absorbance scan from 220 nm to 320 nm.

• Criteria:

  • : Should be approximately 260-262 nm [2].

  • Peak Shape: A clean, symmetrical peak indicates intact nucleoside. A flattened peak or significant shoulder >280 nm suggests aggregation or dehalogenation.

Degradation Pathway Visualization

Understanding how the molecule breaks down helps you prevent it.

Figure 2: Primary degradation pathways. Hydrolysis leads to precipitation (insoluble base), while light exposure generates reactive radicals.

References

• PubChem. 8-Bromoguanosine Compound Summary. National Library of Medicine. Available at: [Link]

Sources

• 1. caymanchem.com [caymanchem.com]

Reference Data & Comparative Studies

8-Bromoguanosine vs. cGMP Analogs: The Definitive Guide to PKG Activation

The following guide provides an in-depth technical comparison of 8-Bromoguanosine derivatives and other cGMP analogs for Protein Kinase G (PKG) activation.

Executive Correction: The Nucleoside vs. The Nucleotide

Before evaluating performance, a critical distinction must be made to ensure experimental success.

• 8-Bromoguanosine (8-Br-Guo): This is a nucleoside (guanine base + ribose sugar + bromine).[1] It is NOT a direct PKG activator. It acts primarily as an immunostimulant (TLR7 agonist) and can interfere with RNA metabolism. Using this will not activate PKG.

• 8-Bromo-cGMP (8-Br-cGMP): This is the cyclic nucleotide (cyclic phosphate group added).[2] This is the functional analog required to bind the Cyclic Nucleotide Binding (CNB) domains of PKG.

Scope of this Guide: This analysis compares the industry standard 8-Bromo-cGMP against next-generation analogs like 8-pCPT-cGMP and PET-cGMP .

Comparative Analysis: Selecting the Right Tool

The choice of analog dictates the specificity and physiological relevance of your data. The "classic" 8-Br-cGMP is often used by default, but modern alternatives offer superior isoform selectivity.

A. 8-Bromo-cGMP (The Generalist)

• Mechanism: Bromination at the C-8 position forces the guanine ring into the syn conformation, mimicking the bioactive state of cGMP.

• Pros: Inexpensive; vast historical data for comparison; moderately resistant to Phosphodiesterases (PDEs).

• Cons: Poor membrane permeability (requires high concentrations, often 0.1–1 mM); Low specificity (activates both PKG I and PKG II indiscriminately); Cross-activates PKA at high concentrations (

  ).

B. 8-pCPT-cGMP (The PKG II Specialist)

• Mechanism: The parachlorophenylthio (pCPT) group at C-8 adds significant lipophilicity.

• Pros: High membrane permeability (activates intact cells at 10–50

  ); Extreme resistance to PDE hydrolysis.

• Specificity: Highly selective for PKG II (intestinal/bone/brain isoform). It activates PKG II at nanomolar concentrations but requires higher levels for PKG I.

C. PET-cGMP (The PKG I Specialist)

• Mechanism: A

  -phenyl-1,N2-etheno modification.[2][3]

• Pros: High specificity for PKG I (smooth muscle/platelet isoform).

• Cons: Lower membrane permeability than 8-pCPT-cGMP; expensive.

Technical Deep Dive: Quantitative Performance

The following data aggregates kinetic parameters to guide concentration selection.

Feature	8-Bromo-cGMP	8-pCPT-cGMP	PET-cGMP
Primary Target	Non-selective (PKG I & II)	PKG II (High Selectivity)	PKG I (High Selectivity)
(PKG I )
(PKG II)
Lipophilicity (Log P)	~ -0.5 (Low)	~ 2.5 (High)	~ 1.0 (Moderate)
PDE Resistance	Moderate	High	Moderate
Rec.[2][3][4][5][6] Cell Conc.

Analyst Insight: If studying smooth muscle relaxation (PKG I dependent), PET-cGMP is the scientifically accurate choice. Using 8-pCPT-cGMP here may yield false negatives or require off-target concentrations. Conversely, for intestinal secretion (PKG II), 8-pCPT-cGMP is superior.[2][7]

Visualizing the Decision Logic

The following diagram illustrates the selection process based on experimental goals and isoform targets.

Figure 1: Decision tree for selecting cGMP analogs based on isoform specificity and tissue type.

Validated Protocol: VASP Phosphorylation Assay

To validate PKG activation, measuring the phosphorylation of VASP (Vasodilator-Stimulated Phosphoprotein) at Serine 239 is the gold standard. This protocol is designed to be self-validating by including specific negative and positive controls.

Materials

• Cell Line: HUVEC, VSMC, or Platelets (rich in PKG I).

• Activator: 8-Bromo-cGMP (Cat# B004) or 8-pCPT-cGMP (Cat# C009).

• Inhibitor (Control): Rp-8-Br-PET-cGMPS (PKG I selective inhibitor).

• Antibodies: anti-p-VASP (Ser239) [Clone 16C2] and anti-Total VASP.

Step-by-Step Methodology

• Serum Starvation (Crucial):

  • Culture cells to 80% confluence.

  • Replace media with serum-free DMEM for 4–12 hours to reduce basal kinase activity.

  • Why: Serum contains growth factors that may pre-phosphorylate VASP via PKA or PKC.

• Pre-Incubation (Inhibitor Control):

  • Group A (Negative Ctrl): Vehicle (DMSO).

  • Group B (Specificity Ctrl): Add Rp-8-Br-PET-cGMPS (50 µM) for 30 mins.

  • Why: If the inhibitor fails to block the signal, your activation is likely off-target (e.g., PKA).

• Activation:

  • Add 8-Bromo-cGMP (500 µM) or 8-pCPT-cGMP (50 µM) to cells.

  • Incubate for 15–30 minutes at 37°C.

  • Note: 8-Br-cGMP requires higher concentrations due to poor permeability.

• Lysis & Preservation:

  • Wash with ice-cold PBS containing phosphatase inhibitors (NaF, Na3VO4).

  • Lyse immediately in RIPA buffer + Protease/Phosphatase Inhibitor Cocktail.

  • Trustworthiness Check:[3] Do not freeze cell pellets before lysis; VASP phosphorylation is labile.

• Western Blot Analysis:

  • Load 20 µg protein/lane.

  • Probe with anti-p-VASP (Ser239) .

  • Strip and re-probe with Total VASP .

  • Readout: A shift in band mobility (from 46 to 50 kDa) is often observed upon phosphorylation.

Mechanism of Action Diagram

Understanding the signaling cascade is essential for troubleshooting.

Figure 2: PKG activation pathway showing where analogs bypass upstream NO signaling and resist PDE degradation.

References

• Dostmann, W. R., et al. (1990). "Probing the cyclic nucleotide binding sites of cAMP- and cGMP-dependent protein kinases." Journal of Biological Chemistry. Link

• Butt, E., et al. (1994). "cAMP- and cGMP-dependent protein kinase phosphorylation sites of the focal adhesion protein VASP." Journal of Biological Chemistry. Link

• Werner, K., et al. (2011). "Cyclic GMP signaling in platelets and other blood cells."[8] Methods in Molecular Biology. Link

• Poppe, H., et al. (2008).[8] "Cyclic Nucleotide Analogs as Probes of Signaling Pathways." Handbook of Experimental Pharmacology. Link

• Biolog Life Science Institute. "Lipophilicity and Specificity Data for cGMP Analogs." Technical Notes. Link

Sources

• 1. Activation of lymphocytes by brominated nucleoside and cyclic nucleotide analogues: implications for the "second messenger" function of cyclic GMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structural Basis of Analog Specificity in PKG I and II - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 8-pCPT-cGMP stimulates αβγ-ENaC activity in oocytes as an external ligand requiring specific nucleotide moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ahajournals.org [ahajournals.org]
• 7. Structural Basis of Analog Specificity in PKG I and II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cGMP-Dependent Protein Kinases and cGMP Phosphodiesterases in Nitric Oxide and cGMP Action - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Immunostimulatory Effects of C8-Substituted Guanine Ribonucleosides

This guide provides a detailed comparison of the immunostimulatory properties of various C8-substituted guanine ribonucleosides, a class of small molecules with significant potential in immunotherapy and vaccine development. We will delve into their mechanism of action, compare their effects on key immune cells, and provide detailed experimental protocols for their evaluation. This document is intended for researchers, scientists, and drug development professionals in the field of immunology and pharmacology.

Introduction: The Immunomodulatory Potential of Guanine Ribonucleoside Analogs

The innate immune system serves as the first line of defense against pathogens and is equipped with pattern recognition receptors (PRRs) that recognize conserved molecular structures known as pathogen-associated molecular patterns (PAMPs).[1] Toll-like receptors (TLRs) are a critical family of PRRs, and their activation triggers a cascade of signaling events leading to the production of inflammatory cytokines and the induction of an adaptive immune response.[1]

C8-substituted guanine ribonucleosides have emerged as potent synthetic agonists for Toll-like receptor 7 (TLR7).[2] TLR7 is an endosomal receptor that typically recognizes single-stranded RNA (ssRNA) from viruses.[3][4] The activation of TLR7 by these guanosine analogs mimics a viral infection, leading to a robust immune response characterized by the production of type I interferons (IFN-α/β) and other pro-inflammatory cytokines.[2][5] This makes them attractive candidates for use as vaccine adjuvants and as standalone immunomodulatory agents.

This guide will focus on a comparative analysis of several key C8-substituted guanine ribonucleosides, including:

• 8-Bromoguanosine (8-BrG)

• 8-Mercaptoguanosine (8-MGuo)

• 8-Oxoguanosine (8-oxoG)

• Loxoribine (7-allyl-8-oxoguanosine) - a disubstituted analog for comparison.

We will explore their differential effects on dendritic cells (DCs), B cells, and T cells, supported by experimental data and detailed protocols.

Mechanism of Action: TLR7-Dependent Signaling

The primary mechanism by which C8-substituted guanine ribonucleosides exert their immunostimulatory effects is through the activation of TLR7.[2] Structural and functional studies have revealed that TLR7 can be activated by guanosine and its analogs in the presence of ssRNA.[6]

The signaling cascade initiated by TLR7 activation is outlined below:

Caption: TLR7 Signaling Pathway initiated by C8-substituted guanosine ribonucleosides.

Upon binding of the C8-substituted guanosine analog, TLR7 dimerizes and recruits the adaptor protein MyD88.[4] This initiates a signaling cascade involving IRAK kinases and TRAF proteins, leading to the activation of transcription factors NF-κB and IRF7.[7] NF-κB drives the expression of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-12, while IRF7 is crucial for the production of type I interferons.[4][8]

Comparative Analysis of Immunostimulatory Effects

The immunostimulatory activity of C8-substituted guanine ribonucleosides can vary depending on the nature of the substitution at the C8 position, as well as additional modifications, such as at the N7 position.

Dendritic Cell (DC) Activation and Maturation

Dendritic cells are potent antigen-presenting cells (APCs) that play a pivotal role in initiating adaptive immune responses. The activation and maturation of DCs are critical for their ability to prime naive T cells. C8-substituted guanosine analogs have been shown to induce DC maturation, characterized by the upregulation of co-stimulatory molecules (CD80, CD86) and MHC class II, and the production of key cytokines.

Compound	Concentration	Cell Type	Key Findings	Reference
8-Oxoguanosine	Not specified	Human monocyte-derived DCs	Enhanced expression of CD40, CD86, CD83, and HLA-DQ; increased secretion of IL-6, TNF, and IL-8.	[9]
7-Thia-8-oxoguanosine	100 µM	Mouse bone marrow-derived DCs	Upregulation of CD40, CD86, and MHC class II.	[2]
Loxoribine	100 µM	Mouse bone marrow-derived DCs	Upregulation of CD40, CD86, and MHC class II.	[2]

Experimental Insight: The choice to use monocyte-derived DCs (mo-DCs) is based on their accessibility from peripheral blood and their ability to differentiate into cells that closely resemble conventional DCs, making them a standard model for studying DC function in vitro.

B Cell Proliferation and Antibody Production

C8-substituted guanine ribonucleosides are potent activators of B lymphocytes, inducing their proliferation and differentiation into antibody-secreting plasma cells.

Compound	Key Findings	Reference
8-Mercaptoguanosine	Induces IgM and IgG secretion in mitogen-stimulated rat B cells.	[9]
8-Bromoguanosine	Induces proliferation and immunoglobulin production in human B cells.	[6]
Loxoribine	Induces anti-tetanus-specific IgG antibody response in human PBMCs.	[4]

Experimental Insight: The use of both polyclonal stimulants (like 8-MGuo) and antigen-specific responses (like with tetanus toxoid) allows for a comprehensive evaluation of a compound's effect on both general B cell activation and its potential as a vaccine adjuvant to enhance specific antibody production.

T Cell Co-stimulation and Differentiation

While not direct mitogens for T cells, C8-substituted guanine ribonucleosides can provide "T cell-like" signals that promote B cell differentiation and can induce the generation of cytotoxic T lymphocytes (CTLs).[9]

Compound	Key Findings	Reference
8-Mercaptoguanosine	Induces the generation of specific allogeneic cytotoxic T lymphocytes in murine cells.	[9]
C8-derivatized guanine ribonucleosides	Provide a "second signal" for B cells, enabling them to generate high numbers of specific plaque-forming cells against an immunizing antigen.	[10]

Experimental Protocols

To facilitate the reproducible evaluation of C8-substituted guanine ribonucleosides, we provide the following detailed experimental protocols.

General Experimental Workflow

Sources

• 1. Frontiers | Toll-Like Receptor Signaling and Its Role in Cell-Mediated Immunity [frontiersin.org]
• 2. Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: Activation of Toll-like receptor 7 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. What are TLR7 modulators and how do they work? [synapse.patsnap.com]
• 5. Unraveled role of TLR7-mediated interferon signaling activation in COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | The Toll for Trafficking: Toll-Like Receptor 7 Delivery to the Endosome [frontiersin.org]
• 8. Agonist and antagonist ligands of toll-like receptors 7 and 8: Ingenious tools for therapeutic purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lymphokine-like activity of 8-mercaptoguanosine: induction of T and B cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. creative-bioarray.com [creative-bioarray.com]

Assessing the Purity of Synthesized 8-Bromoguanosine: A Comparative Analytical Guide

Core Directive: The "Syn" Conformation Challenge[1]

Synthesizing 8-Bromoguanosine (8-Br-Guo) is a standard electrophilic substitution, yet assessing its purity requires navigating a specific stereochemical shift. Unlike its parent Guanosine, which exists in an anti / syn equilibrium, the bulky bromine atom at the C8 position sterically forces the nucleoside into a predominantly syn conformation.[1]

This structural lock alters its hydrodynamic volume and interaction with stationary phases, making standard Guanosine protocols insufficient. This guide compares three analytical methodologies—RP-HPLC , LC-MS , and NMR —to establish a self-validating purity assessment workflow. We move beyond simple "purity percentages" to understand what the impurities are and why they persist.

The Synthetic Context & Impurity Profile

To assess purity, one must anticipate the contaminants. The bromination of Guanosine (typically using

or NBS) generates a specific impurity fingerprint:

• Unreacted Guanosine: The starting material.

• Hydrolysis Products: Guanine or 8-Bromoguanine (deglycosylation).

• Salt Contaminants: Residual acetates or bromides from the reaction matrix.

Comparative Analysis of Assessment Methods

We evaluate three distinct analytical "alternatives" for judging product quality. No single method is sufficient; a robust QC workflow combines them.

Table 1: Performance Matrix of Analytical Methods

Feature	Method A: RP-HPLC (UV)	Method B: LC-MS (ESI+)	Method C: H-NMR
Primary Role	Quantitative Purity (%)	Impurity Identification	Structural Validation
Sensitivity	High (detects <0.05%)	Very High (detects <0.01%)	Moderate (approx. 1-2%)
Specificity	Moderate (retention time only)	High (Mass + Isotope Pattern)	High (Chemical Shift)
Throughput	High (15 min/run)	High	Low
Key Blind Spot	Co-eluting isomers; Inorganic salts	Ion suppression; Non-ionizable salts	Trace organic impurities
Cost/Run	$		$

Detailed Experimental Protocols

Method A: High-Performance Liquid Chromatography (The Workhorse)

Why this works: 8-Br-Guo is significantly more hydrophobic than Guanosine due to the halogen atom. A C18 column with a shallow gradient effectively separates the polar starting material from the product.

Protocol:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus or Waters Atlantis T3),

  mm, 3.5 or 5 m.

• Mobile Phase A: 10 mM Ammonium Acetate, pH 5.5 (Buffer).

• Mobile Phase B: Acetonitrile (ACN).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 261 nm (8-Br-Guo

  ) and 254 nm.

• Gradient:

  • 0–2 min: 2% B (Isocratic hold for salts/Guanosine)

  • 2–15 min: 2%

    30% B (Linear gradient)

  • 15–20 min: 30%

    95% B (Wash)

Data Interpretation:

• Guanosine: Elutes early (approx. 3–5 min).

• 8-Bromoguanosine: Elutes later (approx. 10–12 min).

• Acceptance Criteria: Single peak >98% area; no shoulder peaks.

Method B: LC-MS (The Detective)

Why this works: Bromine has a unique isotopic signature. Natural bromine is a ~1:1 mixture of

and . This provides a built-in diagnostic tool that UV lacks.

Protocol:

• Ionization: ESI Positive Mode.

• Scan Range: m/z 100–600.

• Diagnostic Signals:

  • Guanosine: m/z 284

    .

  • 8-Bromoguanosine: m/z 362 and 364

    .

  • Key Validator: The product MUST show a doublet peak of equal intensity separated by 2 mass units (the "M" and "M+2" peaks).

Method C: H-NMR (The Judge)

Why this works: It is the only method that definitively proves the bromine is at the C8 position by proving the absence of the H8 proton.

Protocol:

• Solvent: DMSO-

  (8-Br-Guo has poor solubility in ).

• Concentration: ~10 mg/mL.

• Critical Check:

  • Locate the H8 singlet in the Guanosine reference (typically ~7.9–8.0 ppm).

  • Pass: This peak must be completely absent in the 8-Br-Guo spectrum.

  • Fail: Presence of a singlet at ~8.0 ppm indicates unreacted starting material.

Visualizing the Workflow

Diagram 1: Synthesis & Impurity Origins

This pathway illustrates where impurities enter the system, guiding where to look during analysis.

Caption: Reaction pathway showing the origin of the two primary impurities: unreacted starting material and deglycosylated byproducts.

Diagram 2: Analytical Decision Tree

A self-validating logic flow for releasing a batch of 8-Br-Guo.

Caption: Sequential QC workflow. A batch must pass quantitative (HPLC), isotopic (MS), and structural (NMR) gates.

References

• PubChem. 8-Bromoguanosine Compound Summary (CID 135465599). National Library of Medicine. [Link]

• ResearchGate. NMR Characterization of Guanosine Derivatives (Figure S1). [Link][2]

• Helix Chromatography. HPLC Methods for Analysis of Nucleosides (Guanosine Separation). [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. ≥98% (HPLC), cGMP analog, powder | Sigma-Aldrich [sigmaaldrich.com]

Biological Activity of 8-Bromoguanosine vs. Guanosine: A Technical Comparison Guide

Topic: Biological Activity of 8-Bromoguanosine vs. Guanosine Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1]

Executive Summary

This guide analyzes the distinct biological profiles of Guanosine (Guo) , a fundamental endogenous nucleoside, and 8-Bromoguanosine (8-Br-Guo) , its synthetic C8-substituted derivative.[1][2] While Guanosine primarily functions as a metabolic precursor and extracellular neuromodulator, 8-Bromoguanosine is a potent immunostimulant .[1]

The core divergence in their activity stems from a single structural modification—the addition of a bromine atom at the C8 position. This modification locks the molecule in a syn conformation and confers resistance to Purine Nucleoside Phosphorylase (PNP) , allowing 8-Br-Guo to accumulate intracellularly and activate Toll-like Receptors (TLR7/8), driving B-cell proliferation and cytokine release.[1]

Structural & Chemical Biology

To understand the biological divergence, one must first understand the structural constraints imposed by bromination.[1]

The "Syn" Conformational Lock

Nucleosides exist in dynamic equilibrium between syn and anti conformations around the glycosidic bond.

• Guanosine: Predominantly adopts the anti conformation (base extends away from the sugar), which is required for Watson-Crick base pairing and recognition by most metabolic enzymes (e.g., kinases, PNP).[1]

• 8-Bromoguanosine: The bulky bromine atom at C8 creates steric hindrance with the ribose sugar, forcing the nucleobase into the syn conformation (base sits over the sugar). This "conformational lock" prevents it from acting as a substrate for canonical metabolic enzymes while creating a specific pharmacophore for immune receptors.[1]

Metabolic Stability (PNP Resistance)

The enzyme Purine Nucleoside Phosphorylase (PNP) rapidly degrades Guanosine into Guanine and Ribose-1-phosphate.[1] However, PNP requires the substrate to adopt an anti-like transition state.[1] 8-Br-Guo, locked in syn, is resistant to PNP cleavage .[1] This resistance is the "self-validating" mechanism of its bioactivity: it persists in the cytoplasm long enough to engage low-affinity sensors like TLRs.

Visualization: Structural & Metabolic Divergence

Figure 1: The C8-bromine modification forces a syn-conformation, conferring resistance to PNP degradation.[1] This stability allows 8-Br-Guo to accumulate and trigger immune signaling, whereas Guanosine is rapidly metabolized.[1]

Comparative Biological Activity[2]

Guanosine: The Metabolic & Neuromodulator

• Primary Role: RNA synthesis substrate and energy metabolism (via GTP).[1]

• Extracellular Signaling: Acts as a neuroprotective agent in the CNS, reducing glutamate excitotoxicity.[1] It stimulates cell proliferation in astrocytes but does not induce immune activation in lymphocytes.[1]

• Half-life: Very short in vivo due to ubiquitous PNP activity.[1]

8-Bromoguanosine: The Immunostimulant[2][3][4][5]

• Primary Role: B-cell mitogen and adjuvant.[1]

• Mechanism: 8-Br-Guo acts as a Toll-like Receptor 7/8 (TLR7/8) agonist.[1] It mimics the guanosine-rich sequences of single-stranded RNA (ssRNA) from viruses.[1]

• Key Outcomes:

  • B-Cell Activation: Induces proliferation and differentiation into antibody-secreting plasma cells without T-cell help (T-independent antigen mimicry).[1]

  • Cytokine Storm: Triggers release of Th1-polarizing cytokines (IFN-α, IL-12, TNF-α).[1]

  • Adjuvant Effect: Converts tolerogenic signals into immunogenic ones when co-administered with antigens.[1]

Comparative Data Summary

Feature	Guanosine (Guo)	8-Bromoguanosine (8-Br-Guo)
Conformation	Anti (predominant)	Syn (locked)
PNP Susceptibility	High (Rapid hydrolysis)	Resistant (Stable)
B-Cell Proliferation	None / Negligible	High (Mitogenic)
TLR7/8 Activity	Inactive	Agonist
Cytokine Induction	None	High (IFN-α, IL-6, TNF-α)
Primary Utility	Metabolic studies, Neuroprotection	Immunotherapy research, Adjuvant

Mechanism of Action: Signaling Pathway

8-Br-Guo bypasses surface membrane immunoglobulins (Ig) and acts directly on endosomal receptors.[1]

Visualization: The TLR7/8 Signaling Cascade

Figure 2: 8-Br-Guo enters the cell and activates endosomal TLR7/8, initiating the MyD88-dependent pathway that drives inflammatory cytokine production and B-cell proliferation.

Experimental Protocols

These protocols are designed to validate the bioactivity differences described above.

Protocol A: Assessment of B-Cell Proliferative Activity

Objective: Quantify the mitogenic potential of 8-Br-Guo vs. Guanosine. Self-Validation: Inclusion of a PNP inhibitor (e.g., Forodesine) with Guanosine can verify if metabolic instability is the sole reason for Guanosine's inactivity (usually, Guanosine remains non-mitogenic even when stabilized, proving 8-Br-Guo has distinct receptor affinity).[1]

• Cell Isolation:

  • Isolate murine spleens (e.g., C57BL/6 or BALB/c mice).[1]

  • Prepare single-cell suspension in RPMI-1640 + 10% FBS.

  • Optional: Deplete T-cells using anti-Thy1.2 magnetic beads to isolate B-cells (8-Br-Guo acts directly on B-cells).[1]

• Plating:

  • Seed

    cells/well in 96-well flat-bottom plates.

• Treatment:

  • Negative Control: Media only.

  • Group 1 (Guo): Titrate Guanosine (10 µM – 1 mM).[1]

  • Group 2 (8-Br-Guo): Titrate 8-Bromoguanosine (10 µM – 1 mM).[1]

  • Positive Control: LPS (10 µg/mL).[1]

• Incubation:

  • Incubate for 48 hours at 37°C, 5% CO₂.

• Readout (Proliferation):

  • Add

    of -Thymidine per well for the final 6–18 hours.[1]

  • Harvest cells and measure CPM (Counts Per Minute) via liquid scintillation.[1]

  • Alternative: Use CellTiter-Glo (ATP) or BrdU ELISA for non-radioactive readout.[1]

Protocol B: Cytokine Induction Assay (ELISA)

Objective: Confirm Th1-type immune polarization.[1]

• Cell Culture: Use murine RAW 264.7 macrophages or human PBMCs.[1]

• Treatment: Treat cells with 8-Br-Guo (100 µM) vs. Guanosine (100 µM) for 24 hours.[1]

• Supernatant Collection: Centrifuge at 1000 x g for 5 mins; collect supernatant.

• ELISA: Perform sandwich ELISA for TNF-α , IL-6 , and IFN-α .[1]

  • Expectation: 8-Br-Guo induces high levels (>500 pg/mL) of TNF-α/IL-6; Guanosine induces background levels.[1]

References

• Goodman, M. G., & Weigle, W. O. (1982).[1] Bromination of guanosine and cyclic GMP confers resistance to metabolic processing by B cells.[3] The Journal of Immunology, 129(6), 2715-2717.[1] Link

• Goodman, M. G., & Weigle, W. O. (1984).[1] Intracellular lymphocyte activation and carrier-mediated transport of C8-substituted guanine ribonucleosides.[1] Proceedings of the National Academy of Sciences, 81(3), 862-866.[1] Link[1]

• Heil, F., et al. (2004).[1] Species-specific recognition of single-stranded RNA via toll-like receptor 7 and 8.[1][4][5] Science, 303(5663), 1526-1529.[1] Link

• Bzowska, A., et al. (2000).[1] Purine nucleoside phosphorylases: properties, functions, and clinical aspects. Pharmacology & Therapeutics, 88(3), 349-425.[1] Link

• Yajima, R., et al. (2007).[1] A conformationally restricted guanosine analog reveals the catalytic relevance of three structures of an RNA enzyme. Chemistry & Biology, 14(1), 23-30.[1] Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Activation of lymphocytes by brominated nucleoside and cyclic nucleotide analogues: implications for the "second messenger" function of cyclic GMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bromination of guanosine and cyclic GMP confers resistance to metabolic processing by B cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Unique efficacy of Toll-like receptor 8 agonists in activating human neonatal antigen-presenting cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TLR7/8 Agonists for Various Cancers | Clinical Trial Analysis [delveinsight.com]

Safety & Regulatory Compliance

Navigating the Disposal of 2-Amino-8-bromo-9-(b-d-ribofuranosyl)purine: A Comprehensive Guide for Laboratory Professionals

As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is paramount. The proper handling and disposal of specialized chemical reagents are a critical component of this responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of 2-Amino-8-bromo-9-(b-d-ribofuranosyl)purine, a brominated purine nucleoside analog. By understanding the underlying principles of hazardous waste management, we can ensure a safe laboratory environment and maintain regulatory compliance.

Hazard Identification and Risk Assessment

Assumed Hazards:

• Mutagenicity: Potential to cause genetic mutations.

• Toxicity: May be harmful if ingested, inhaled, or absorbed through the skin.

• Environmental Hazard: Potential for harm to aquatic life if released into the environment.

Due to these potential hazards, 2-Amino-8-bromo-9-(b-d-ribofuranosyl)purine must be disposed of as hazardous chemical waste.[4][5] Do not dispose of this compound or its containers in the regular trash or down the sink.[3][5]

Personal Protective Equipment (PPE) and Safety Measures

Before handling 2-Amino-8-bromo-9-(b-d-ribofuranosyl)purine for any purpose, including disposal, it is essential to wear appropriate Personal Protective Equipment (PPE).

PPE Item	Specification	Rationale
Gloves	Nitrile, chemical-resistant	To prevent skin contact and absorption.
Eye Protection	Chemical safety goggles	To protect eyes from splashes or dust.
Lab Coat	Standard laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	NIOSH-approved respirator	Recommended if handling the powder form or if there is a risk of aerosolization.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Spill Management

In the event of a spill, prompt and safe cleanup is crucial.

• Evacuate and Secure: Alert others in the area and restrict access to the spill site.

• Don PPE: Wear the appropriate PPE as listed in the table above.

• Contain the Spill: For solid spills, carefully sweep up the material and place it in a designated hazardous waste container. For liquid spills, use an absorbent material, such as vermiculite or sand, to soak up the spill before placing it in the waste container.

• Decontaminate: Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

• Label and Dispose: Clearly label the waste container with its contents and dispose of it as hazardous waste.[6]

Disposal Workflow for 2-Amino-8-bromo-9-(b-d-ribofuranosyl)purine

The following workflow outlines the decision-making process for the proper disposal of this compound.

Caption: Disposal workflow for 2-Amino-8-bromo-9-(b-d-ribofuranosyl)purine.

Detailed Step-by-Step Disposal Procedures

Solid Waste Disposal

This category includes the pure compound, contaminated personal protective equipment (gloves, etc.), and any labware (e.g., weigh boats, pipette tips) that has come into contact with the chemical.

• Container Preparation: Obtain a designated hazardous waste container from your institution's Environmental Health and Safety (EHS) department. The container must be chemically compatible with the waste and have a secure, leak-proof lid.[5]

• Labeling: Affix a hazardous waste label to the container. Fill in all required information, including the full chemical name: "2-Amino-8-bromo-9-(b-d-ribofuranosyl)purine," and any other components of the waste stream.

• Waste Collection: Carefully place all solid waste into the prepared container. Avoid generating dust.

• Storage: Keep the container securely closed when not in use.[6] Store it in a designated satellite accumulation area that is away from incompatible materials, such as strong oxidizing agents.[7]

• Pickup: Once the container is full or has reached its accumulation time limit, arrange for a pickup by your institution's EHS or a licensed hazardous waste disposal company.[5]

Liquid Waste Disposal

This includes any solutions containing 2-Amino-8-bromo-9-(b-d-ribofuranosyl)purine and any solvent used to rinse contaminated glassware.

• Container Preparation: Use a chemically compatible, leak-proof container with a secure screw-top cap for liquid waste. Do not use glass containers for waste collection if possible, to avoid breakage.

• Labeling: Label the container as "Hazardous Waste" and list all chemical constituents, including solvents and their approximate concentrations.

• Waste Collection: Pour liquid waste carefully into the container, avoiding splashes.

• Rinsate Collection: If rinsing contaminated glassware, the first rinse with a solvent should be collected as hazardous waste.[6] Subsequent rinses may be permissible for drain disposal depending on institutional policies, but it is best practice to collect all rinsates as hazardous waste.

• Storage: Store the liquid waste container in secondary containment to prevent spills.[6] Ensure it is segregated from incompatible chemicals.[7]

• Pickup: Arrange for disposal through your institution's EHS department.

Disposal of Empty Containers

An empty container that held 2-Amino-8-bromo-9-(b-d-ribofuranosyl)purine must also be disposed of as hazardous waste unless it has been triple-rinsed.[4][6]

• Triple Rinsing: Rinse the empty container three times with a suitable solvent.

• Rinsate Disposal: Collect all three rinsates as hazardous chemical waste.[6]

• Container Disposal: Once triple-rinsed, the container can often be disposed of in the regular trash after defacing the original label.[4] However, confirm this with your institution's EHS guidelines.

Conclusion: A Culture of Safety

The proper disposal of 2-Amino-8-bromo-9-(b-d-ribofuranosyl)purine is a critical aspect of laboratory safety and environmental responsibility. By adhering to these guidelines, researchers can minimize risks to themselves, their colleagues, and the environment. Always consult your institution's specific hazardous waste management plan and contact your Environmental Health and Safety department with any questions.

References

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Purine Analogues - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. ehs.umich.edu [ehs.umich.edu]
• 4. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 5. danielshealth.com [danielshealth.com]
• 6. vumc.org [vumc.org]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]